Vinyl decanoate

• CAS: 4704-31-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Vinyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl decanoate (CAS No. 4704-31-8), also known as decanoic acid vinyl ester, is a vinyl ester that finds application as a monomer in polymer synthesis.[1][2] A thorough understanding of its physical properties is essential for its proper handling, storage, and application in research and development, particularly in the fields of polymer chemistry and materials science. This technical guide provides a comprehensive overview of the key physical characteristics of vinyl decanoate, supported by tabulated data for clarity.

Core Physical Properties

The physical state of vinyl decanoate under standard conditions is a colorless to almost colorless clear liquid.[3][4][] Its key physical properties are summarized in the table below, compiled from various chemical data sources.

Table 1: Physical Properties of Vinyl Decanoate

Property	Value	Conditions
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.30 g/mol
Density	0.886 g/mL	at 25 °C
0.876 to 0.878 g/cm³	at 20 °C
Boiling Point	119-120 °C	at 10 mm Hg
148 °C	at 50 mmHg
Melting Point	17.88 °C	(estimate)
Refractive Index	1.435	at 20 °C (n 20/D)
1.435 to 1.437	at 20 °C
Flash Point	104 °C (219.2 °F)
220 °F (104.44 °C)	(TCC)
Solubility	Soluble in methanol.
Not miscible or difficult to mix with water.
4.709 mg/L in water	at 25 °C (estimated)

Experimental Methodologies

While detailed experimental protocols for the determination of each physical property are not explicitly provided in standard chemical datasheets, they are typically determined using well-established laboratory techniques.

• Density: The density of a liquid like vinyl decanoate is commonly measured using a pycnometer or a digital density meter. The measurement is temperature-dependent, hence the specification of 20 °C or 25 °C.

• Boiling Point: The boiling point is determined by distillation. As vinyl decanoate has a relatively high boiling point at atmospheric pressure, it is often measured under reduced pressure (e.g., 10 mm Hg) to prevent decomposition. The reported values are then referenced to that pressure.

• Refractive Index: This is measured using a refractometer, typically an Abbe refractometer. The value is temperature-dependent and is usually reported at 20 °C with respect to the D-line of the sodium spectrum (n 20/D).

• Flash Point: The flash point is determined using either an open-cup or a closed-cup apparatus. The Tag Closed Cup (TCC) method is specified in one of the sources. This property is crucial for safety assessments.

• Solubility: Qualitative solubility is determined by mixing the substance with a solvent (e.g., methanol, water) and observing for miscibility. Quantitative solubility, such as the estimated value in water, is often determined using methods like the shake-flask method followed by analytical quantification.

Logical Relationship of Physical Properties

The physical properties of a chemical compound like vinyl decanoate are interconnected and provide a comprehensive profile of its physical behavior. The following diagram illustrates the logical grouping of these properties.

Caption: Logical Grouping of Vinyl Decanoate's Physical Properties.

References

• 1. Vinyl decanoate, 95%, stab. | Fisher Scientific [fishersci.ca]
• 2. VINYL DECANOATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. VINYL DECANOATE CAS#: 4704-31-8 [chemicalbook.com]
• 4. Page loading... [guidechem.com]

CAS number and molecular weight of vinyl decanoate

A comprehensive understanding of the physicochemical properties of chemical compounds is fundamental for research and development. This document provides the Chemical Abstracts Service (CAS) number and molecular weight for vinyl decanoate, a key intermediate in various chemical syntheses.

The essential identifiers and molecular weight for vinyl decanoate are summarized in the table below. This information is critical for substance identification, stoichiometric calculations, and regulatory compliance.

Identifier	Value
CAS Number	4704-31-8[1][2][3][4][5]
Molecular Weight	198.30 g/mol
Molecular Formula	C₁₂H₂₂O₂

Vinyl decanoate, also known by synonyms such as n-capric acid vinyl ester and decanoic acid, ethenyl ester, is registered under CAS number 4704-31-8. Its molecular formula is C₁₂H₂₂O₂ and it has a molecular weight of approximately 198.30 g/mol .

References

• 1. Vinyl decanoate [webbook.nist.gov]
• 2. Vinyl decanoate [webbook.nist.gov]
• 3. Vinyl decanoate, 95%, stab. | Fisher Scientific [fishersci.ca]
• 4. VINYL DECANOATE CAS#: 4704-31-8 [m.chemicalbook.com]
• 5. VINYL DECANOATE | 4704-31-8 [chemicalbook.com]

synthesis of vinyl decanoate via esterification

An In-depth Technical Guide to the Synthesis of Vinyl Decanoate via Esterification

Introduction

Vinyl decanoate (CAS 4704-31-8), also known as decanoic acid vinyl ester, is a valuable monomer in polymer science and a significant acyl donor in biocatalysis.[1][2] Its molecular structure, featuring a reactive vinyl group and a ten-carbon hydrophobic chain, allows for its use in creating polymers with tailored properties and in the enzymatic modification of bioactive molecules.[1] This technical guide provides a comprehensive overview of the primary synthetic routes for vinyl decanoate, focusing on esterification and transesterification methodologies. It includes detailed experimental protocols, quantitative data summaries, and workflow diagrams designed for researchers, scientists, and professionals in drug development.

Primary Synthesis Route: Transesterification with Vinyl Acetate

Transesterification, or vinyl interchange, is the most prevalent and commercially viable method for synthesizing vinyl decanoate.[3] This process involves the reaction of decanoic acid with vinyl acetate, which serves as the vinyl group donor. The reaction equilibrium is effectively driven towards the product side by the removal of the acetic acid byproduct.[4] This route can be achieved through both chemical and enzymatic catalysis.

Chemical Catalysis: Palladium-Based Systems

Palladium salt complexes are effective catalysts for the transvinylation of carboxylic acids. The reaction typically involves a palladium(II) salt, such as palladium(II) acetate, complexed with a bidentate ligand like 2,2′-bipyridyl or 1,10-phenanthroline. This method can be implemented in a semi-continuous process using reactive distillation to continuously remove acetic acid and recycle unreacted vinyl acetate, leading to high product selectivity.

Caption: Palladium-catalyzed transesterification of decanoic acid.

2.1.1 Experimental Protocol: Semi-Continuous Transvinylation

This protocol is adapted from a patented semi-continuous process.

• Catalyst Preparation: Prepare a homogeneous catalyst by complexing palladium(II) acetate with a bidentate ligand such as 1,10-phenanthroline.

• Reactor Setup: Charge a reactor equipped for reactive distillation with decanoic acid, an excess of vinyl acetate (e.g., a 2.2:1 to 9:1 molar ratio relative to the acid), and the palladium catalyst complex.

• Reaction Execution: Heat the reaction mixture to a temperature between 90°C and 110°C at atmospheric pressure.

• Product & Byproduct Removal: Continuously remove the lower-boiling components, acetic acid and vinyl acetate, from the reaction mixture via distillation.

• Vinyl Acetate Recycling: Separate the collected vinyl acetate from the acetic acid and recycle it back into the reactor to maintain the desired molar ratio and drive the reaction to completion.

• Product Isolation: The crude product, vinyl decanoate, remains in the reactor with the catalyst and unreacted decanoic acid.

• Purification: Recover the vinyl decanoate from the residue via vacuum distillation. The final product purity is typically ≥95%.

2.1.2 Quantitative Data: Palladium-Catalyzed Synthesis

Parameter	Value	Reference
Catalyst	Palladium(II) acetate with bidentate ligand
Temperature	80°C - 120°C (90°C - 110°C preferred)
Pressure	Atmospheric
Molar Ratio (Vinyl Acetate:Acid)	2.2:1 to 9:1
Selectivity	≥ 80 mole %
Final Purity	≥ 95%

Enzymatic Catalysis: Lipase-Mediated Synthesis

Enzymatic synthesis using lipases offers a green and highly specific alternative for producing vinyl decanoate. Lipases, particularly immobilized forms like Candida antarctica lipase B (CALB), effectively catalyze the transesterification of decanoic acid with vinyl acetate under mild conditions. The reaction is considered irreversible due to the tautomerization of the co-product, vinyl alcohol, into acetaldehyde.

Caption: Lipase-catalyzed synthesis of vinyl decanoate.

2.2.1 Experimental Protocol: Enzymatic Synthesis

This is a general protocol based on common lipase-catalyzed esterification procedures.

• Reactor Setup: To a dry, sealed reaction vessel, add decanoic acid and vinyl acetate, typically dissolved in a suitable anhydrous organic solvent (e.g., toluene).

• Catalyst Addition: Add an immobilized lipase, such as Novozym 435 (CALB), to the mixture. The enzyme loading is typically 5-10% by weight of the monomer.

• Inert Atmosphere: Purge the vessel with an inert gas, such as nitrogen, to remove air and moisture.

• Reaction Execution: Place the vessel in an oil bath or incubator shaker preheated to an optimal temperature (e.g., 60-70°C) and stir the mixture.

• Monitoring: Allow the reaction to proceed for 12-48 hours. The reaction progress can be monitored using techniques like gas chromatography (GC) or thin-layer chromatography (TLC).

• Enzyme Removal: Once the reaction reaches high conversion, stop the reaction and remove the immobilized enzyme by simple filtration. The enzyme can often be washed and reused.

• Purification: Remove the solvent under reduced pressure. The crude product can be further purified by vacuum distillation to remove unreacted starting materials.

2.2.2 Quantitative Data: Lipase-Catalyzed Synthesis

Parameter	Value / Condition	Reference
Catalyst	Immobilized Candida antarctica lipase B (CALB)
Acyl Donor	Decanoic Acid
Vinyl Donor	Vinyl Acetate
Medium	Various organic solvents
Conversion Rate	High (~>90%) reported under optimized conditions

Alternative Route: Synthesis from Acyl Chloride

A novel, mercury-free synthetic pathway utilizes vinyloxy trimethylsilane as a vinyl source to react with acyl chlorides. This method involves the reaction of decanoyl chloride with vinyloxy trimethylsilane in the presence of potassium fluoride (KF) and a phase transfer catalyst.

3.1 Experimental Protocol: Acyl Chloride Method

This protocol is based on a published general procedure.

• Reagent Preparation: Use freshly distilled decanoyl chloride (1 equivalent). Ensure all glassware is dried and flushed with argon.

• Reactor Setup: In a round-bottom flask under an argon atmosphere, create a mixture of dry potassium fluoride (5 equivalents), dry 18-crown-6 ether (0.1 equivalents), and dry dimethylformamide (DMF).

• Reaction Execution: To this mixture, add the decanoyl chloride. Subsequently, slowly drop in vinyloxy trimethylsilane (1.5 equivalents).

• Monitoring & Work-up: Stir the reaction at room temperature and monitor its progress via TLC or GC. Upon completion, the reaction is worked up using standard extraction and washing procedures.

• Purification: The final product, vinyl decanoate, is purified from the crude mixture using column chromatography or vacuum distillation.

General Experimental Workflow and Characterization

The overall process for any synthesis method follows a logical progression from reaction setup to final product characterization. Spectroscopic methods are essential for confirming the identity and purity of the synthesized vinyl decanoate.

References

• 1. Vinyl decanoate | 4704-31-8 | Benchchem [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. US3000918A - Vinyl ester synthesis - Google Patents [patents.google.com]
• 4. US8921593B2 - Process for the semi-continuous transvinylation of carboxylic acids with vinyl acetate - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Synthesis of Vinyl Decanoate via Transesterification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary transesterification methods for the production of vinyl decanoate, a versatile monomer with applications in polymer synthesis and as an acyl donor in biochemical modifications. The document details both chemical and enzymatic catalytic approaches, offering in-depth experimental protocols, comparative quantitative data, and visual representations of the synthetic pathways.

Chemical Transesterification Methods

Chemical transesterification, often referred to as transvinylation in this context, typically involves the reaction of decanoic acid with a vinyl source, most commonly vinyl acetate, in the presence of a metal catalyst. Palladium and ruthenium complexes are the most effective and widely used catalysts for this transformation, having largely replaced older, more toxic mercury-based catalysts.[1][2]

Palladium-Catalyzed Transvinylation

Palladium(II) salts, often complexed with nitrogen-containing ligands such as pyridine or 2,2'-bipyridyl, are efficient catalysts for the transvinylation of carboxylic acids.[3] The reaction proceeds via an equilibrium-controlled process where the vinyl group is exchanged between acetate and decanoate.

Materials:

• Decanoic acid

• Vinyl acetate (in excess, also serves as solvent)

• Palladium(II) acetate (Pd(OAc)₂)

• Pyridine

• Hydroquinone (inhibitor)

• Anhydrous sodium sulfate

• Dichloromethane

• Silica gel for column chromatography

Procedure:

• Catalyst Preparation (in-situ): In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., argon), dissolve palladium(II) acetate (e.g., 0.1 mol%) and pyridine (e.g., 0.2 mol%) in a portion of the vinyl acetate.

• Reaction Setup: To the catalyst solution, add decanoic acid (1 equivalent) and the remaining vinyl acetate (e.g., 5-10 equivalents). Add a radical inhibitor such as hydroquinone (e.g., 0.01 mol%) to prevent polymerization of the vinyl compounds.[4]

• Reaction Execution: Heat the reaction mixture to a temperature between 80°C and 110°C and stir vigorously.[3] Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC). The reaction is driven to completion by the continuous removal of the lower-boiling acetic acid by-product, if a reactive distillation setup is used. For a batch process, the excess of vinyl acetate helps to shift the equilibrium.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove any precipitated palladium metal.

  • Remove the excess vinyl acetate and acetic acid under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution to remove any remaining acidic impurities, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude vinyl decanoate by vacuum distillation or column chromatography on silica gel.

Ruthenium-Catalyzed Transvinylation

Ruthenium complexes have emerged as a viable alternative to palladium catalysts, offering good activity and selectivity in transvinylation reactions.

Materials:

• Decanoic acid

• Vinyl acetate

• Ruthenium catalyst (e.g., [Ru(p-cymene)Cl₂]₂)

• Ligand (e.g., 1,2-bis(diphenylphosphino)ethane - dppe)

• Base (e.g., potassium carbonate)

• Toluene (solvent)

• Hydroquinone

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, combine the ruthenium precursor (e.g., 1-2.5 mol%), the phosphine ligand (e.g., 2-5 mol%), and the base (e.g., 10 mol%).

• Add decanoic acid (1 equivalent), vinyl acetate (e.g., 3-5 equivalents), and a suitable solvent like toluene.

• Add a polymerization inhibitor like hydroquinone.

• Reaction Execution: Heat the mixture to a specified temperature (e.g., 80-120°C) and stir. Monitor the reaction progress by GC or TLC.

• Work-up and Purification: Follow a similar work-up and purification procedure as described for the palladium-catalyzed method.

Novel Synthesis via Acyl Chloride and Vinyloxy Trimethylsilane

A more recent approach avoids the direct use of vinyl acetate and instead employs the reaction of decanoyl chloride with vinyloxy trimethylsilane. This method can proceed under milder conditions and offers high yields.

Materials:

• Decanoyl chloride

• Vinyloxy trimethylsilane

• Potassium fluoride (KF)

• 18-crown-6 ether

• Dry N,N-Dimethylformamide (DMF)

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, suspend dry potassium fluoride (e.g., 5 equivalents) and 18-crown-6 ether (e.g., 0.1 equivalents) in dry DMF.

• Add freshly distilled decanoyl chloride (1 equivalent) to the suspension.

• Reaction Execution: Add vinyloxy trimethylsilane (e.g., 1.5 equivalents) dropwise to the mixture at room temperature. Stir the reaction mixture for a specified time (e.g., several hours) until completion, as monitored by TLC or GC.

• Work-up and Purification:

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by vacuum distillation or column chromatography.

Enzymatic Transesterification

Enzymatic synthesis of vinyl decanoate offers several advantages over chemical methods, including milder reaction conditions, high selectivity, and reduced by-product formation. Lipases, particularly Candida antarctica lipase B (CALB), are highly effective biocatalysts for this reaction. The use of immobilized lipases is preferred as it enhances enzyme stability and allows for easy recovery and reuse.

Experimental Protocol: Enzymatic Synthesis using Immobilized CALB

Part A: Immobilization of Candida antarctica Lipase B (CALB)

Materials:

• Candida antarctica lipase B (CALB) solution

• Immobilization support (e.g., octyl-agarose beads)

• Sodium acetate buffer (e.g., 5 mM, pH 5.0)

• Sodium bicarbonate buffer (e.g., 50 mM, pH 8.0)

• Distilled water

Procedure:

• Enzyme Solution Preparation: Prepare a solution of CALB (e.g., 0.1 mg/mL) in sodium acetate buffer.

• Immobilization: Add the octyl-agarose support to the enzyme solution (e.g., 1 g of support per 10 mL of enzyme solution) and stir gently at 25°C for approximately 30-60 minutes.

• Monitoring Immobilization: Monitor the immobilization process by measuring the enzyme activity in the supernatant at regular intervals until it becomes negligible.

• Washing and Covalent Bonding: Filter the support, wash it with distilled water, and then resuspend it in sodium bicarbonate buffer for about 4 hours at 25°C to promote covalent bond formation between the enzyme and the support.

• Final Washing and Storage: Filter the immobilized enzyme, wash it thoroughly with distilled water, and store it at 4°C until use.

Part B: Transesterification Reaction

Materials:

• Immobilized CALB

• Decanoic acid

• Vinyl acetate

• Anhydrous organic solvent (e.g., hexane or toluene)

• Molecular sieves (optional, to remove water)

Procedure:

• Reaction Setup: In a sealed flask, combine decanoic acid (1 equivalent) and vinyl acetate (e.g., 3-5 equivalents) in an anhydrous organic solvent.

• Add the immobilized CALB to the reaction mixture. If necessary, add activated molecular sieves to remove any traces of water, which can lead to hydrolysis.

• Reaction Execution: Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant shaking or stirring. Monitor the formation of vinyl decanoate using GC or HPLC.

• Work-up and Purification:

  • After the reaction reaches the desired conversion, separate the immobilized enzyme by filtration. The enzyme can be washed with the solvent and reused.

  • Remove the solvent and excess vinyl acetate from the filtrate under reduced pressure.

  • The remaining crude product can be purified by vacuum distillation to obtain pure vinyl decanoate.

Quantitative Data Summary

The following tables summarize the reported quantitative data for the different synthetic methods, allowing for a direct comparison of their efficiencies.

Table 1: Chemical Transesterification Methods for Vinyl Decanoate Synthesis

Catalyst System	Reactants	Molar Ratio (Vinyl Acetate:Acid)	Temperature (°C)	Reaction Time (h)	Yield/Conversion (%)	Reference
Pd(OAc)₂ / Pyridine	Decanoic Acid, Vinyl Acetate	5:1 - 10:1	80 - 110	2 - 24	High (not specified)
[Ru(p-cymene)Cl₂]₂ / dppe	Decanoic Acid, Vinyl Acetate	3:1 - 5:1	80 - 120	12	Good (not specified)
KF / 18-crown-6	Decanoyl Chloride, Vinyloxy Trimethylsilane	1.5:1 (Vinyloxy silane:Acyl chloride)	Room Temp.	Several	>90% (for similar esters)

Table 2: Enzymatic Transesterification for Vinyl Decanoate Synthesis

Enzyme	Support	Reactants	Molar Ratio (Vinyl Acetate:Acid)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Reference
Candida antarctica Lipase B (CALB)	Immobilized	Decanoic Acid, Vinyl Acetate	3:1 - 5:1	40 - 60	24 - 72	>90
Candida antarctica Lipase B (CALB)	Octyl-agarose	Decanoic Acid, Vinyl Acetate	Not specified	25	Not specified	High activity

Diagrams of Synthetic Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental procedures for the chemical and enzymatic synthesis of vinyl decanoate.

Caption: Workflow for the chemical synthesis of vinyl decanoate.

Caption: Workflow for the enzymatic synthesis of vinyl decanoate.

References

• 1. Vinyl decanoate | 4704-31-8 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2011139360A1 - Process for the continuous transvinylation of carboxylic acids with vinyl acetate - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Safety and Handling of Vinyl Decanoate

For researchers, scientists, and drug development professionals, a thorough understanding of the safety and handling precautions for all laboratory chemicals is paramount. This guide provides a comprehensive overview of the safe handling of vinyl decanoate, a colorless liquid utilized as a pharmaceutical intermediate.[1][2] While not classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard, adherence to good industrial hygiene and safety practices is essential.[3]

Physicochemical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation of its safe handling. Vinyl decanoate is a combustible liquid with the molecular formula C12H22O2 and a molecular weight of 198.30 g/mol .[3][4] Key quantitative data are summarized in the table below for easy reference.

Property	Value	Source
Molecular Formula	C12H22O2
Molecular Weight	198.30 g/mol
Appearance	Colorless Liquid
Boiling Point	119 - 120 °C (246.2 - 248 °F)
Flash Point	104 °C (219.2 °F)
Specific Gravity	0.886 g/cm³
Solubility	Soluble in methanol. Not miscible or difficult to mix with water.

Stability and Reactivity

Under normal conditions, vinyl decanoate is stable. However, it is incompatible with strong oxidizing agents. Hazardous polymerization does not occur. It is important to keep the substance away from heat, sparks, open flames, and other sources of ignition as it is a combustible liquid. Vapors are heavier than air and may spread along floors, and forms explosive mixtures with air on intense heating.

Hazard Identification and First Aid

While not classified as hazardous, direct contact and inhalation should be avoided. In the event of exposure, the following first aid measures should be taken.

First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms occur, seek medical attention.

• Inhalation: Move to fresh air. If symptoms occur, get medical attention.

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical attention if symptoms occur.

The toxicological properties of vinyl decanoate have not been fully investigated. There is no information available on mutagenic, reproductive, developmental, or teratogenic effects.

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory environment.

Handling: Always wear appropriate personal protective equipment (PPE). Ensure adequate ventilation to avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep the product and any empty containers away from heat and sources of ignition.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when handling vinyl decanoate. Adherence to these recommendations will minimize the risk of exposure.

Recommended Personal Protective Equipment (PPE).

Accidental Release Measures

In the event of a spill, a clear and practiced response protocol is essential to ensure safety and minimize environmental contamination.

Personal Precautions: Ensure adequate ventilation and wear the required personal protective equipment.

Environmental Precautions: The substance should not be released into the environment. Prevent the product from entering drains.

Methods for Containment and Cleaning Up: For spills, cover drains and then collect, bind, and pump off the spillage. Use a liquid-absorbent material, such as Chemizorb®, to take up the spill. Sweep or shovel the absorbed material into suitable containers for disposal.

The following workflow diagram outlines the steps to be taken in the event of an accidental release of vinyl decanoate.

Workflow for Handling a Vinyl Decanoate Spill.

Fire-Fighting Measures

Vinyl decanoate is a combustible liquid with a flash point of 104 °C / 219.2 °F.

Suitable Extinguishing Media: Use foam, carbon dioxide (CO2), or dry powder to extinguish a fire.

Specific Hazards: Keep the product and empty containers away from heat and sources of ignition. Hazardous combustion products are not known.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.

Disposal Considerations

Waste from vinyl decanoate should be disposed of in accordance with federal, state, and local environmental control regulations. Do not allow the chemical to enter drains or surface water.

Experimental Protocols

This guide is intended to provide a comprehensive overview of the safety and handling of vinyl decanoate for a technical audience. It is not a substitute for a thorough risk assessment and adherence to all applicable safety regulations and institutional protocols. Always consult the most up-to-date Safety Data Sheet (SDS) before handling any chemical.

References

• 1. VINYL DECANOATE | 4704-31-8 [chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. Vinyl decanoate | C12H22O2 | CID 62140 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of Vinyl Decanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for vinyl decanoate, a versatile monomer used in the synthesis of polymers and copolymers with applications in adhesives, coatings, and as plasticizers. This document details the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic characteristics of vinyl decanoate, presenting the data in a clear, tabular format. Furthermore, it outlines the experimental protocols for acquiring such spectra and includes visualizations to aid in understanding the molecular structure and analytical workflow.

Spectroscopic Data

The following tables summarize the key ¹H NMR, ¹³C NMR, and IR spectroscopic data for vinyl decanoate.

¹H Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Chemical Shift Assignments for Vinyl Decanoate

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.27	dd	1H	-O-CH =CH₂
4.88	dd	1H	-O-CH=CH ₂ (trans)
4.57	dd	1H	-O-CH=CH ₂ (cis)
2.34	t	2H	-CH ₂-C(O)O-
1.65	p	2H	-CH ₂-CH₂-C(O)O-
1.27	m	12H	-(CH ₂)₆-
0.88	t	3H	-CH ₃

Solvent: CDCl₃. Instrument: Bruker AC-300[1]. Peak assignments are based on typical chemical shifts for similar functional groups[2][3].

¹³C Nuclear Magnetic Resonance (NMR) Data

Table 2: ¹³C NMR Chemical Shift Assignments for Vinyl Decanoate

Chemical Shift (δ) ppm	Assignment
173.2	C =O
141.1	-O-CH =CH₂
97.4	-O-CH=CH ₂
34.3	-CH ₂-C(O)O-
31.8	-CH ₂-
29.4	-CH ₂-
29.2	-CH ₂-
29.1	-CH ₂-
25.0	-CH ₂-
22.6	-CH ₂-
14.1	-CH ₃

Solvent: CDCl₃[4]. Peak assignments are based on typical chemical shifts for esters and vinyl groups[5].

Infrared (IR) Spectroscopy Data

Table 3: Characteristic Infrared Absorption Bands for Vinyl Decanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
2925	Strong	C-H stretch (alkane)
2855	Strong	C-H stretch (alkane)
1750	Strong	C=O stretch (ester)
1645	Medium	C=C stretch (vinyl)
1140	Strong	C-O stretch (ester)
945, 875	Strong	=C-H bend (vinyl out-of-plane)

Data obtained from gas-phase IR spectrum and typical values for esters and alkenes.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. Sample Preparation

• For ¹H NMR, accurately weigh 5-25 mg of vinyl decanoate into a clean, dry vial. For ¹³C NMR, a higher concentration of 20-50 mg is recommended.

• Add approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), to the vial.

• Gently vortex or sonicate the mixture to ensure the sample is fully dissolved and the solution is homogeneous.

• Using a Pasteur pipette with a small plug of glass wool, filter the solution directly into a clean 5 mm NMR tube to remove any particulate matter.

• Ensure the liquid level in the NMR tube is between 4-5 cm.

• Cap the NMR tube securely to prevent solvent evaporation.

2.1.2. Data Acquisition

• Insert the NMR tube into the spectrometer's spinner turbine.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to optimize its homogeneity and improve spectral resolution.

• Tune the probe to the appropriate nucleus (¹H or ¹³C).

• For ¹H NMR, acquire the spectrum using a sufficient number of scans to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a larger number of scans and a relaxation delay (e.g., 2 seconds) are typically required due to the lower natural abundance of the ¹³C isotope.

• Process the acquired Free Induction Decay (FID) by applying a Fourier transform to obtain the frequency-domain spectrum.

• Reference the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

This protocol describes the use of Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectroscopy, a common technique for liquid samples.

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interference from the instrument and environment.

• Place a small drop of vinyl decanoate directly onto the center of the ATR crystal, ensuring it covers the crystal surface.

• If using a pressure clamp, apply gentle pressure to ensure good contact between the liquid sample and the crystal.

• Acquire the IR spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

• After the measurement is complete, clean the ATR crystal thoroughly with a solvent-moistened wipe.

Visualizations

The following diagrams illustrate the chemical structure of vinyl decanoate and a typical workflow for spectroscopic analysis.

References

• 1. Vinyl decanoate | C12H22O2 | CID 62140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H NMR Spectra and Peak Assignment [sites.science.oregonstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. VINYL DECANOATE(4704-31-8) 13C NMR spectrum [chemicalbook.com]
• 5. chemguide.co.uk [chemguide.co.uk]

A Technical Guide to High-Purity Vinyl Decanoate for Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the procurement, quality control, and application of high-purity vinyl decanoate in research and drug development. Vinyl decanoate, a versatile monomer and acyl donor, is increasingly utilized in the synthesis of novel polymers for drug delivery systems and in the enzymatic modification of bioactive molecules. This document outlines its commercial availability, key quality control parameters, and detailed experimental protocols for its application.

Commercial Suppliers of High-Purity Vinyl Decanoate

The selection of a reliable supplier is critical to ensure the quality and consistency of vinyl decanoate for research and manufacturing purposes. High-purity grades are essential for applications in drug development to avoid the introduction of impurities that could affect the safety and efficacy of the final product.[1] The following table summarizes the offerings from prominent commercial suppliers.

Supplier	Product Number (Example)	Purity Specification	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Notes
Sigma-Aldrich	12162002	>99%	4704-31-8	C₁₂H₂₂O₂	198.30	Contains monomethyl ether hydroquinone (MEHQ) as an inhibitor.
TCI Chemicals	C0895	>99.0% (GC)	4704-31-8	C₁₂H₂₂O₂	198.30	Stabilized with MEHQ.[2][3]
Santa Cruz Biotechnology	sc-268633	≥95%	4704-31-8	C₁₂H₂₂O₂	198.30	For research use only.[4]
Fisher Scientific	AC461680050	95%	4704-31-8	C₁₂H₂₂O₂	198.30	Stabilized.[5]
BOC Sciences	4704-31-8	95%	4704-31-8	C₁₂H₂₂O₂	198.30	Useful research chemical.

Quality Control Workflow for High-Purity Vinyl Decanoate

Ensuring the purity and identity of vinyl decanoate is a critical step before its use in sensitive applications. A comprehensive quality control (QC) workflow should be established, incorporating spectroscopic and chromatographic techniques.

Figure 1: Quality control workflow for vinyl decanoate.

Experimental Protocols

Vinyl decanoate is a valuable reagent in enzymatic synthesis due to its role as an acyl donor, facilitated by the high reactivity of the vinyl ester group. Lipases, a class of enzymes, are commonly employed to catalyze the transfer of the decanoyl group from vinyl decanoate to a substrate of interest, such as a drug molecule or a carbohydrate.

Lipase-Catalyzed Acylation of a Model Pharmaceutical Compound

This protocol describes a general procedure for the regioselective acylation of a hydroxyl-containing pharmaceutical compound using vinyl decanoate as the acyl donor and an immobilized lipase as the biocatalyst. An example of such a reaction is the acylation of thiamphenicol.

Materials:

• High-purity vinyl decanoate

• Pharmaceutical substrate (e.g., thiamphenicol)

• Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B)

• Anhydrous organic solvent (e.g., acetonitrile, tert-butyl alcohol)

• Molecular sieves (optional, for maintaining anhydrous conditions)

• Reaction vessel (e.g., screw-capped vial)

• Temperature-controlled shaker or stirrer

• Analytical equipment for reaction monitoring (e.g., HPLC, TLC)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, dissolve the pharmaceutical substrate in the anhydrous organic solvent.

• Addition of Reagents: Add vinyl decanoate to the reaction mixture. The molar ratio of vinyl decanoate to the substrate is a critical parameter to optimize, typically ranging from 1:1 to 5:1.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically 1-10% (w/w) of the total substrate mass.

• Reaction Conditions: Seal the vessel and place it in a temperature-controlled shaker or on a stirrer. The reaction temperature is generally maintained between 30°C and 60°C.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by HPLC or TLC to determine the consumption of the starting material and the formation of the product.

• Work-up and Purification: Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed and reused. The solvent is then removed from the filtrate under reduced pressure. The resulting crude product can be purified using standard techniques such as column chromatography.

Figure 2: Experimental workflow for lipase-catalyzed acylation.

Synthesis of Biodegradable Polymers for Drug Delivery

Vinyl decanoate can be polymerized or copolymerized to create biodegradable polymers suitable for drug delivery applications. The long decanoate side chain imparts hydrophobicity, which can be useful for encapsulating hydrophobic drugs. The ester linkage in the side chain provides a site for potential hydrolytic or enzymatic degradation, leading to the release of the encapsulated therapeutic agent.

Generalized Protocol for Free-Radical Polymerization:

• Monomer and Initiator Preparation: In a Schlenk flask, dissolve vinyl decanoate and a free-radical initiator (e.g., azobisisobutyronitrile, AIBN) in an anhydrous solvent (e.g., toluene).

• Degassing: Subject the solution to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit polymerization.

• Polymerization: Backfill the flask with an inert gas (e.g., nitrogen or argon) and place it in a preheated oil bath at a temperature typically between 60°C and 80°C. Stir the reaction mixture for a specified period (e.g., 12-24 hours).

• Termination and Precipitation: Stop the polymerization by cooling the flask in an ice bath and exposing the solution to air. Precipitate the polymer by slowly adding the reaction mixture to a non-solvent, such as cold methanol.

• Purification and Drying: Collect the polymer by filtration, wash it with the non-solvent, and dry it under vacuum to a constant weight.

Formation of Drug-Loaded Nanoparticles:

• Polymer and Drug Dissolution: Dissolve the synthesized poly(vinyl decanoate) and the hydrophobic drug in a suitable organic solvent (e.g., acetone).

• Nanoprecipitation: Under vigorous stirring, inject the organic solution into an aqueous solution containing a stabilizer (e.g., polyvinyl alcohol or Pluronic®).

• Solvent Evaporation: The polymer and drug will co-precipitate to form nanoparticles. Continue stirring to allow the organic solvent to evaporate.

• Purification: The resulting nanoparticle suspension can be purified by centrifugation or dialysis to remove the remaining stabilizer and any unencapsulated drug.

Signaling Pathways and Logical Relationships

While vinyl decanoate itself is not known to directly participate in specific signaling pathways, its derivatives, such as acylated pharmaceuticals, can have altered biological activity. The primary logical relationship in the context of this guide is the enzymatic reaction mechanism for lipase-catalyzed transesterification, which follows a Ping-Pong Bi-Bi mechanism.

Figure 3: Ping-Pong Bi-Bi mechanism for lipase-catalyzed acylation.

This guide provides a foundational understanding of the technical aspects of using high-purity vinyl decanoate in a research and drug development setting. Adherence to stringent quality control measures and well-defined experimental protocols is paramount for achieving reproducible and reliable results.

References

• 1. Development of a Purity Certified Reference Material for Vinyl Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. benchchem.com [benchchem.com]
• 4. VINYL DECANOATE(4704-31-8) 1H NMR spectrum [chemicalbook.com]
• 5. shimadzu.com [shimadzu.com]

Protocols & Analytical Methods

Vinyl Decanoate in Free Radical Polymerization: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of vinyl decanoate as a monomer in free radical polymerization, with a focus on its application in the development of novel polymer-based systems. Detailed experimental protocols for polymerization, characterization, and the formation of drug delivery vehicles are included to facilitate research and development in this area.

Introduction to Vinyl Decanoate

Vinyl decanoate (VD) is a vinyl ester monomer that consists of a vinyl group attached to a ten-carbon aliphatic chain. This hydrophobic monomer is a valuable building block in polymer synthesis, imparting flexibility and hydrophobicity to the resulting polymers. Through free radical polymerization, vinyl decanoate can be homopolymerized to yield poly(vinyl decanoate) (PVD) or copolymerized with other monomers to create materials with a wide range of properties. The long alkyl side chain of vinyl decanoate makes it particularly interesting for applications where hydrophobicity is desired, such as in coatings, adhesives, and, notably, in the formulation of drug delivery systems.[1]

Properties of Vinyl Decanoate and its Polymers

The physical and chemical properties of vinyl decanoate and its corresponding polymer, poly(vinyl decanoate), are crucial for their application.

Table 1: Physicochemical Properties of Vinyl Decanoate Monomer

Property	Value
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.30 g/mol
Appearance	Colorless to almost colorless clear liquid
Boiling Point	119-120 °C at 10 mm Hg
Density	0.886 g/mL at 25 °C
Refractive Index (n20/D)	1.435
Solubility	Soluble in methanol; not miscible with water

Source:[2][3]

Table 2: Properties of Poly(vinyl decanoate) Homopolymer

Property	Description
Glass Transition Temperature (Tg)	The highly branched structure of the decanoate group results in a low Tg of -3 °C for the homopolymer of the related vinyl neodecanoate, making it a flexibilizing monomer.
Hydrophobicity	The long alkyl chain imparts significant hydrophobicity, leading to excellent water resistance in copolymers.
Solubility	Generally soluble in nonpolar organic solvents.
Biocompatibility	Vinyl polymers, in general, can be designed to be biocompatible and non-toxic, making them suitable for biomedical applications.[4][5]

Source:

Free Radical Polymerization of Vinyl Decanoate

Free radical polymerization is a common and versatile method for polymerizing vinyl monomers like vinyl decanoate. The process involves three main stages: initiation, propagation, and termination.

Figure 1: General mechanism of free radical polymerization.

Copolymerization of Vinyl Decanoate

Vinyl decanoate can be copolymerized with other vinyl monomers to tailor the properties of the resulting polymer. A common comonomer is vinyl acetate (VAc), which has similar reactivity. The reactivity ratios (r) indicate the preference of a growing polymer chain to add its own type of monomer versus the other monomer.

Table 3: Reactivity Ratios for Copolymerization of Vinyl Acetate (M₁) and Vinyl Decanoate (M₂)

r₁ (VAc)	r₂ (VD)	Temperature (°C)	Polymerization System
0.52 ± 0.18	1.62 ± 0.43	70	Reverse iodine transfer radical polymerization

Source:

These values suggest that in a copolymerization with vinyl acetate, the vinyl decanoate radical prefers to add another vinyl decanoate monomer, while the vinyl acetate radical has a slight preference for adding vinyl decanoate.

Experimental Protocols

Protocol 1: Purification of Vinyl Decanoate Monomer

It is crucial to remove inhibitors (like hydroquinone monomethyl ether, MEHQ) and any impurities from the monomer before polymerization to ensure reproducible results.

Materials:

• Vinyl decanoate (stabilized with MEHQ)

• Anhydrous sodium hydroxide (NaOH) pellets or 5% aqueous NaOH solution

• Anhydrous magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂)

• Distillation apparatus

• Vacuum source

Procedure:

• Washing: Place the vinyl decanoate in a separatory funnel. Add an equal volume of 5% aqueous NaOH solution and shake vigorously for 2-3 minutes. Allow the layers to separate and discard the aqueous (bottom) layer. Repeat this washing step two more times.

• Water Wash: Wash the monomer with deionized water three times to remove any residual NaOH.

• Drying: Transfer the washed vinyl decanoate to a clean, dry flask and add a suitable drying agent (e.g., anhydrous MgSO₄). Swirl the flask and let it stand for at least 1 hour.

• Distillation: Filter the dried monomer into a distillation flask. Perform vacuum distillation to purify the vinyl decanoate. Collect the fraction boiling at the correct temperature and pressure (e.g., 119-120 °C at 10 mm Hg).

• Storage: Store the purified monomer under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (e.g., -20 °C) in the dark to prevent spontaneous polymerization.

Figure 2: Workflow for the purification of vinyl decanoate monomer.

Protocol 2: Solution Free Radical Polymerization of Poly(vinyl decanoate)

Materials:

• Purified vinyl decanoate

• Anhydrous toluene or other suitable solvent

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) or Benzoyl Peroxide (BPO) as initiator

• Schlenk flask or reaction tube with a magnetic stir bar

• Nitrogen or argon source

• Oil bath

• Methanol (for precipitation)

Procedure:

• Reaction Setup: In a Schlenk flask, dissolve the desired amount of purified vinyl decanoate in anhydrous toluene. A typical monomer concentration is 1-2 M.

• Initiator Addition: Add the initiator (e.g., AIBN). The monomer-to-initiator ratio can be varied to control the molecular weight (e.g., 200:1).

• Degassing: Seal the flask and perform three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: Backfill the flask with nitrogen or argon and place it in a preheated oil bath at the desired temperature (e.g., 70 °C for AIBN). Stir the reaction mixture for the desired time (e.g., 24 hours).

• Termination and Precipitation: To stop the reaction, cool the flask to room temperature and expose the contents to air. Slowly pour the viscous polymer solution into a large excess of cold methanol with vigorous stirring to precipitate the polymer.

• Purification: Collect the precipitated polymer by filtration and wash it with fresh methanol to remove any unreacted monomer and initiator fragments.

• Drying: Dry the purified poly(vinyl decanoate) in a vacuum oven at a moderate temperature (e.g., 40 °C) to a constant weight.

Protocol 3: Bulk Free Radical Polymerization of Poly(vinyl decanoate)

Materials:

• Purified vinyl decanoate

• AIBN or BPO

• Reaction tube or ampoule

• Nitrogen or argon source

• Oil bath

• Solvent for dissolution (e.g., toluene)

• Methanol (for precipitation)

Procedure:

• Reaction Setup: Place the desired amount of purified vinyl decanoate and the initiator in a reaction tube.

• Degassing: Perform three freeze-pump-thaw cycles on the sealed tube to remove oxygen.

• Polymerization: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 60-70 °C). The polymerization will proceed, and the viscosity of the mixture will increase significantly.

• Work-up: After the desired reaction time, cool the tube. The solid polymer may need to be dissolved in a suitable solvent like toluene.

• Purification: Precipitate the dissolved polymer in cold methanol, filter, and dry as described in the solution polymerization protocol.

Characterization of Poly(vinyl decanoate)

Protocol 4: ¹H NMR Spectroscopy

Objective: To confirm the polymer structure and determine the extent of polymerization.

Sample Preparation:

• Dissolve 5-10 mg of the dried poly(vinyl decanoate) in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

• Ensure the polymer is fully dissolved. Gentle warming or vortexing may be necessary.

Expected ¹H NMR Signals (in CDCl₃):

• ~4.8 ppm (broad singlet): Methine proton (-CH-) of the polymer backbone.

• ~2.2 ppm (triplet): Methylene protons (-CH₂-) alpha to the carbonyl group of the decanoate side chain.

• ~1.6-1.8 ppm (broad multiplet): Methylene protons (-CH₂-) of the polymer backbone.

• ~1.2-1.4 ppm (broad multiplet): Methylene protons of the decanoate side chain.

• ~0.9 ppm (triplet): Terminal methyl protons (-CH₃) of the decanoate side chain.

Protocol 5: Gel Permeation Chromatography (GPC)

Objective: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the polymer.

Sample Preparation:

• Dissolve the polymer in a suitable GPC eluent (e.g., tetrahydrofuran, THF) to a concentration of 1-2 mg/mL.

• Allow the polymer to dissolve completely (this may take several hours).

• Filter the solution through a 0.2 or 0.45 µm syringe filter before injection to remove any particulate matter.

Typical GPC Conditions:

• Eluent: Tetrahydrofuran (THF)

• Columns: Polystyrene-divinylbenzene (PS-DVB) columns

• Flow rate: 1.0 mL/min

• Temperature: 30-40 °C

• Detector: Refractive Index (RI) detector

• Calibration: Use polystyrene standards to generate a calibration curve.

Applications in Drug Development

The hydrophobic nature of poly(vinyl decanoate) makes it a promising material for the encapsulation of hydrophobic drugs. By creating amphiphilic block copolymers, where one block is hydrophilic (e.g., poly(ethylene glycol), PEG) and the other is hydrophobic (e.g., poly(vinyl decanoate)), self-assembling nanoparticles or micelles can be formed in aqueous environments. These structures can encapsulate hydrophobic drugs in their core, protecting them from the aqueous environment and potentially enabling controlled release.

Protocol 6: Preparation of Drug-Loaded Nanoparticles from Poly(vinyl acetate-co-vinyl decanoate) via Nanoprecipitation

This protocol describes a method to prepare nanoparticles from a pre-synthesized copolymer for the encapsulation of a model hydrophobic drug.

Materials:

• Poly(vinyl acetate-co-vinyl decanoate) copolymer

• Acetone or other suitable water-miscible organic solvent

• Hydrophobic drug (e.g., curcumin, paclitaxel)

• Aqueous solution of a stabilizer (e.g., Pluronic F68 or polyvinyl alcohol)

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Organic Phase Preparation: Dissolve a known amount of the poly(vinyl acetate-co-vinyl decanoate) copolymer and the hydrophobic drug in acetone.

• Aqueous Phase Preparation: Prepare an aqueous solution of the stabilizer.

• Nanoprecipitation: While stirring the aqueous stabilizer solution moderately, slowly add the organic phase dropwise. The rapid solvent diffusion will cause the copolymer and encapsulated drug to precipitate as nanoparticles.

• Solvent Evaporation: Remove the acetone from the nanoparticle suspension using a rotary evaporator under reduced pressure.

• Purification: The resulting nanoparticle suspension can be purified by centrifugation or dialysis to remove any non-encapsulated drug and excess stabilizer.

• Characterization: The size and morphology of the nanoparticles can be characterized by Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM). The drug loading and encapsulation efficiency can be determined using UV-Vis spectroscopy or HPLC after dissolving the nanoparticles in a suitable solvent.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 3. Synthesis and self-assembly of isotactic polystyrene-block-poly(ethylene glycol) - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Vinyl Decanoate in Emulsion Polymerization for Coatings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl decanoate, commercially available as vinyl neodecanoate (a mixture of isomers), is a vinyl ester monomer utilized as a hydrophobic comonomer in emulsion polymerization.[1] Its incorporation into polymer chains, typically with vinyl acetate or acrylic monomers, enhances the performance of the resulting latexes for coating applications. The highly branched, sterically hindered structure of vinyl neodecanoate provides excellent protection against hydrolysis, leading to superior water and alkali resistance in the final coating.[2][3] This attribute is particularly beneficial for coatings applied to alkaline substrates such as concrete and plaster.

Copolymerization with vinyl decanoate can significantly improve the durability, scrub resistance, and weatherability of coatings.[3][4] These enhanced properties make vinyl decanoate-containing polymers suitable for a wide range of applications, including decorative paints, industrial coatings, wood coatings, and adhesives.

Key Performance Enhancements

The inclusion of vinyl decanoate in emulsion polymer formulations imparts several desirable characteristics:

• Enhanced Hydrophobicity and Water Resistance: The long, branched alkyl chain of vinyl decanoate increases the hydrophobicity of the polymer, leading to reduced water absorption and improved resistance to blistering and whitening.

• Superior Alkali Resistance: The bulky neodecanoic acid structure sterically shields the ester linkages in the polymer backbone from hydrolytic attack by alkaline substances.

• Improved Scrub and Abrasion Resistance: The incorporation of vinyl decanoate can lead to harder and more durable films, resulting in coatings with enhanced resistance to mechanical wear.

• Excellent Exterior Durability and UV Resistance: Copolymers containing vinyl decanoate exhibit good resistance to degradation from ultraviolet (UV) radiation, contributing to better color and gloss retention in exterior applications.

• Good Adhesion: Vinyl decanoate can promote adhesion to various substrates.

Experimental Protocols

This section provides representative protocols for the emulsion copolymerization of vinyl decanoate with vinyl acetate and acrylic monomers. These are starting-point formulations and may require optimization based on specific performance requirements.

Protocol 1: Vinyl Acetate-Vinyl Decanoate Emulsion Copolymerization

This protocol describes a semi-batch emulsion polymerization process to produce a vinyl acetate-vinyl decanoate (VA-VDC) copolymer latex.

Materials:

Component	Function
Deionized Water	Reaction Medium
Sodium Dodecyl Sulfate (SDS)	Anionic Surfactant
Potassium Persulfate (KPS)	Initiator
Sodium Bicarbonate	Buffer
Vinyl Acetate (VA)	Monomer
Vinyl Decanoate (VDC)	Comonomer

Equipment:

• Jacketed glass reactor with a reflux condenser, nitrogen inlet, and mechanical stirrer.

• Monomer and initiator feed pumps.

• Temperature control system.

Procedure:

• Initial Charge: To the reactor, add deionized water, sodium dodecyl sulfate, and sodium bicarbonate.

• Nitrogen Purge: Purge the reactor with nitrogen for 30 minutes to remove oxygen.

• Heating: Heat the reactor contents to 70°C with continuous stirring.

• Initiator Addition: Add a portion of the potassium persulfate solution to the reactor.

• Monomer and Initiator Feeds: After 15 minutes, begin the continuous addition of the monomer pre-emulsion (vinyl acetate and vinyl decanoate) and the remaining initiator solution over a period of 3-4 hours.

• Polymerization: Maintain the reaction temperature at 70-75°C throughout the feeds.

• Post-Reaction: After the feeds are complete, continue stirring at the reaction temperature for an additional 1-2 hours to ensure high monomer conversion.

• Cooling and Filtration: Cool the reactor to room temperature and filter the resulting latex through a 100-mesh screen.

Protocol 2: Acrylic-Vinyl Decanoate Emulsion Copolymerization for Anticorrosion Coatings

This protocol outlines the synthesis of an acrylic emulsion polymer modified with vinyl decanoate, suitable for anticorrosion paint formulations.

Materials:

Component	Function
Deionized Water	Reaction Medium
Anionic/Nonionic Surfactant Blend	Emulsifier System
Ammonium Persulfate (APS)	Initiator
Sodium Bicarbonate	Buffer
Methyl Methacrylate (MMA)	Monomer
Butyl Acrylate (BA)	Monomer
Acrylic Acid (AA)	Functional Monomer
Vinyl Decanoate (VDC)	Comonomer

Equipment:

• As described in Protocol 3.1.

Procedure:

• Monomer Pre-emulsion: Prepare a stable pre-emulsion of the monomers (vinyl neodecanoate, methyl methacrylate, butyl acrylate, and acrylic acid in a 60:35:2:3 weight ratio) in deionized water with the surfactant blend.

• Initial Charge: Charge the reactor with deionized water, a portion of the surfactant blend, and sodium bicarbonate.

• Nitrogen Purge and Heating: Purge with nitrogen and heat to 80°C with stirring.

• Initiator and Seed Formation: Add a small portion of the monomer pre-emulsion and the initiator solution to the reactor to form a seed latex.

• Monomer and Initiator Feeds: After the seed formation is complete (indicated by a slight temperature increase and change in appearance), begin the gradual addition of the remaining monomer pre-emulsion and initiator solution over 3-4 hours.

• Polymerization and Post-Reaction: Maintain the temperature at 80-85°C. After the feeds are complete, hold the temperature for another hour.

• Cooling, Neutralization, and Filtration: Cool the latex to room temperature. Adjust the pH to 7.5-8.5 with a suitable neutralizing agent (e.g., ammonia). Filter the latex.

Data Presentation

The following tables summarize key quantitative data related to the properties of vinyl decanoate and its copolymers.

Table 1: Physical Properties of Vinyl Neodecanoate Monomer

Property	Value	Reference
Chemical Formula	C12H22O2
Molar Mass	198.306 g/mol
Appearance	Colorless liquid
Density	0.882 g/mL
Boiling Point	60–216 °C
Glass Transition Temperature (Tg) of Homopolymer	-3 °C

Table 2: Performance Data of Vinyl Decanoate Modified Coatings

Property	Formulation Details	Result	Reference
Alkali Resistance	Butyl acrylate-methyl methacrylate copolymers with varying levels of vinyl neodecanoate. Films immersed in 2% aqueous NaOH for 8 weeks at 50°C.	Polymers with vinyl decanoate showed superior resistance to alkaline hydrolysis compared to the unmodified copolymer.
Corrosion Resistance	Anticorrosion primer based on a vinyl neodecanoate/MMA/BA/AA (60:35:2:3) binder. Salt spray testing (ASTM B117-90) for 750 hours.	The vinyl neodecanoate-based primer exhibited only blistering around the scribe, while a commercial styrene-acrylic primer showed severe blistering and corrosion over the entire panel.
Water Vapor Transmission	Acrylic polymer (MMA/2-EHA) where 2-EHA was partially replaced with vinyl neodecanoate.	Replacement of 2-ethylhexyl acrylate with vinyl neodecanoate reduced the water vapor transmission rate.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the emulsion polymerization process incorporating vinyl decanoate.

Caption: Experimental workflow for emulsion polymerization.

Caption: Logical relationships in vinyl decanoate emulsion polymerization.

References

• 1. Vinyl neodecanoate - Wikipedia [en.wikipedia.org]
• 2. VINYL NEODECANOATE - Ataman Kimya [atamanchemicals.com]
• 3. ProChema Expands Portfolio with Launch of Vinyl Neodecanoate “V10” | ProChema [prochema.com]
• 4. pcimag.com [pcimag.com]

Application Notes and Protocols for RAFT Polymerization of Vinyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a powerful technique for the synthesis of polymers with controlled molecular weights and narrow molecular weight distributions. This document provides detailed application notes and protocols for the RAFT polymerization of vinyl decanoate, a vinyl ester monomer. The resulting poly(vinyl decanoate) is a hydrophobic polymer with potential applications in drug delivery, surface modification, and as a component in amphiphilic block copolymers. Vinyl esters, including vinyl decanoate, are classified as less activated monomers (LAMs), and their controlled polymerization requires careful selection of the RAFT agent and reaction conditions. Xanthates are particularly suitable RAFT agents for controlling the polymerization of LAMs.[1]

The high reactivity of the propagating radical in vinyl ester polymerization can lead to side reactions, which makes achieving high molecular weight polymers with low polydispersity challenging.[2] However, with the appropriate RAFT agent, controlled polymerization can be achieved. This protocol is based on the successful synthesis of poly(vinyl decanoate) as part of a block copolymer structure.

Key Experimental Data

The following table summarizes the molecular characteristics of poly(vinyl decanoate) synthesized via RAFT polymerization as a block copolymer with poly(N-vinyl pyrrolidone).

Polymer Block	Monomer Conversion (%)	Molar Mass ( g/mol )	Polydispersity (Đ)
Poly(vinyl decanoate)	45	14,800	1.45

Data extracted from the synthesis of a PNVP-b-PVDc block copolymer.

Experimental Workflow

The following diagram illustrates the general workflow for the RAFT polymerization of vinyl decanoate.

Caption: Experimental workflow for RAFT polymerization of vinyl decanoate.

Signaling Pathway/Reaction Mechanism

The underlying mechanism of RAFT polymerization involves a degenerative chain transfer process, as depicted below.

Caption: The RAFT polymerization mechanism.

Detailed Experimental Protocol

This protocol is adapted from the synthesis of a poly(N-vinyl pyrrolidone)-b-poly(vinyl decanoate) block copolymer.[3][4][5]

Materials:

• Vinyl decanoate (VDc), inhibitor removed prior to use

• Azobisisobutyronitrile (AIBN), recrystallized

• O-ethyl S-(phthalimidylmethyl) xanthate (RAFT agent)

• Dioxane, anhydrous

• Methanol (for precipitation)

• Schlenk flask or ampule

• Standard glassware for organic synthesis

• Vacuum line

Procedure:

• Preparation of the Reaction Mixture:

  • In a Schlenk flask or ampule, dissolve the desired amount of vinyl decanoate and O-ethyl S-(phthalimidylmethyl) xanthate in anhydrous dioxane. The molar ratio of monomer to RAFT agent will determine the target molecular weight.

  • Prepare a separate stock solution of AIBN in dioxane. The molar ratio of RAFT agent to initiator is typically around 5:1 to 10:1.

• Degassing:

  • Attach the reaction vessel to a vacuum line.

  • Perform at least three freeze-pump-thaw cycles to remove dissolved oxygen from the reaction mixture. This is crucial as oxygen can inhibit radical polymerization. After the final thaw, backfill the vessel with an inert gas like nitrogen or argon.

• Polymerization:

  • Place the sealed reaction vessel in a preheated oil bath at 80 °C.

  • Inject the AIBN stock solution into the reaction mixture to initiate the polymerization.

  • Allow the polymerization to proceed for the desired time. The reaction time will influence the final monomer conversion. For example, a reaction time of 24 hours can yield approximately 45% conversion.

• Quenching and Isolation:

  • To stop the polymerization, remove the reaction vessel from the oil bath and cool it rapidly, for instance, by immersing it in an ice bath.

  • Precipitate the polymer by slowly adding the reaction mixture to a large excess of a non-solvent, such as cold methanol, while stirring vigorously.

  • Collect the precipitated polymer by filtration.

• Purification and Drying:

  • Wash the collected polymer with fresh non-solvent to remove any unreacted monomer and initiator residues.

  • Dry the purified polymer under vacuum at a moderate temperature (e.g., 40 °C) until a constant weight is achieved.

• Characterization:

  • Determine the number-average molecular weight (Mn) and polydispersity (Đ) of the resulting poly(vinyl decanoate) using Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC).

  • Confirm the chemical structure of the polymer using Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Monomer conversion can be calculated from the ¹H NMR spectra of the crude reaction mixture or gravimetrically after isolating the polymer.

Troubleshooting and Optimization

• Broad Polydispersity (Đ > 1.5): This may indicate poor control over the polymerization.

  • Ensure thorough deoxygenation of the reaction mixture.

  • Verify the purity of the monomer, initiator, and RAFT agent.

  • Consider adjusting the RAFT agent to initiator ratio. A higher ratio generally affords better control.

• Low Monomer Conversion:

  • Increase the polymerization time.

  • Increase the reaction temperature slightly, but be aware that higher temperatures can lead to more side reactions.

  • Ensure the initiator has not decomposed prior to use.

• Deviation from Theoretical Molecular Weight:

  • The molecular weight in RAFT polymerization is primarily determined by the ratio of the initial concentrations of monomer and RAFT agent, as well as the monomer conversion.

  • Inaccurate weighing of reagents can lead to deviations.

  • Chain transfer to monomer or solvent can also affect the final molecular weight. Using a solvent with a low chain transfer constant is recommended.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. preprints.org [preprints.org]
• 5. researchgate.net [researchgate.net]

The Role of Vinyl Decanoate as an Acyl Donor in Biocatalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl decanoate has emerged as a highly effective acyl donor in biocatalysis, particularly in reactions mediated by lipases. Its application is of significant interest in the pharmaceutical and fine chemical industries for the synthesis of valuable esters, the modification of bioactive molecules, and the kinetic resolution of chiral compounds. The primary advantage of using vinyl decanoate, and vinyl esters in general, lies in the irreversible nature of the acylation reaction. During the transesterification process, the lipase catalyzes the transfer of the decanoyl group to a nucleophile. The vinyl alcohol co-product rapidly tautomerizes to acetaldehyde, a volatile compound that can be easily removed. This equilibrium shift drives the reaction towards completion, resulting in higher product yields compared to when using fatty acids or alkyl esters as acyl donors.[1]

This document provides detailed application notes, experimental protocols, and quantitative data on the use of vinyl decanoate as an acyl donor in biocatalysis.

Key Applications

• Synthesis of Sugar Esters: The enzymatic acylation of carbohydrates with vinyl decanoate allows for the production of sugar esters with applications as biosurfactants, emulsifiers, and drug delivery agents.[2][3] Lipases, such as the immobilized Candida antarctica lipase B (Novozym 435), are highly effective for this regioselective acylation.[2][4]

• Kinetic Resolution of Racemic Alcohols: Lipases exhibit high enantioselectivity, enabling them to acylate one enantiomer of a racemic alcohol at a much faster rate than the other. Using vinyl decanoate as the acyl donor in these kinetic resolutions provides the high conversions necessary for the efficient separation of enantiomers, which are crucial chiral building blocks in drug development.

• Modification of Bioactive Molecules: The introduction of a decanoyl group can enhance the lipophilicity of flavonoids and other polyphenols, thereby improving their solubility in lipid-based formulations and potentially enhancing their bioavailability and antioxidant properties.

Data Presentation

The following tables summarize quantitative data from key experiments utilizing vinyl decanoate as an acyl donor.

Table 1: Influence of Solvent on the Mechanoenzymatic Synthesis of Glucose Monodecanoate Catalyzed by Novozym 435

Solvent	Product Titer (mM)
2-methyl-2-butanol (2M2B)	10.2 ± 1.1
Ethyl Acetate	3.5 ± 0.5
Acetone	2.8 ± 0.3
Hydrophobic DES	2.0 ± 0.2
Solvent-free	1.1 ± 0.07

Reaction conditions: 1:1 substrate ratio (0.5 M glucose: 0.5 M vinyl decanoate), 33 mg/mL Novozym 435, 0.5 g glass beads (710–1180 μm), 600 μL solvent, 25 Hz milling frequency for 45 min.

Table 2: Influence of Substrate Ratio on the Mechanoenzymatic Synthesis of Glucose Monodecanoate in 2M2B

Glucose:Vinyl Decanoate Ratio	Product Titer (mM)
1:1	10.2 ± 1.1
1:2	8.5 ± 0.9
2:1	6.1 ± 0.7

Reaction conditions: 33 mg/mL Novozym 435, 0.5 g glass beads (710–1180 μm), 600 μL 2M2B, 25 Hz milling frequency for 45 min.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Synthesis of Glucose Monodecanoate

This protocol is based on the mechanoenzymatic synthesis of glucose monodecanoate using Novozym 435.

Materials:

• D-Glucose

• Vinyl decanoate

• Immobilized Candida antarctica lipase B (Novozym 435)

• 2-methyl-2-butanol (2M2B), anhydrous

• Glass beads (710–1180 μm)

• Reaction vials (e.g., 2 mL Eppendorf tubes)

• Bead mill

• Centrifuge

• HPLC for analysis

Procedure:

• Preparation of Reaction Mixture:

  • To a 2 mL reaction vial, add 50 mg of D-glucose.

  • Add 0.5 g of glass beads.

  • Add 20 mg of Novozym 435.

  • Add 600 µL of anhydrous 2M2B.

  • Add vinyl decanoate to achieve the desired molar ratio (e.g., for a 1:1 molar ratio, add approximately 52 µL of vinyl decanoate, assuming a density of ~0.86 g/mL).

• Enzymatic Reaction:

  • Securely cap the reaction vials.

  • Place the vials in a bead mill and operate at a frequency of 25 Hz for a predetermined reaction time (e.g., 45-90 minutes).

• Reaction Quenching and Sample Preparation:

  • After the reaction, add an equal volume of a quenching solvent (e.g., ethanol) to stop the enzymatic reaction.

  • Centrifuge the vials to separate the enzyme and glass beads.

  • Carefully collect the supernatant for analysis.

• Analysis:

  • Analyze the supernatant by HPLC to determine the concentration of glucose monodecanoate and calculate the yield.

Protocol 2: Enzymatic Kinetic Resolution of a Racemic Secondary Alcohol

This protocol is a general guideline for the kinetic resolution of a racemic secondary alcohol using vinyl decanoate as the acyl donor and can be adapted for specific substrates.

Materials:

• Racemic secondary alcohol

• Vinyl decanoate

• Immobilized lipase (e.g., Novozym 435 or Pseudomonas cepacia lipase)

• Anhydrous organic solvent (e.g., n-heptane, diisopropyl ether)

• Molecular sieves (3Å or 4Å), activated

• Reaction vessel (e.g., screw-capped flask)

• Orbital shaker with temperature control

• Silica gel for column chromatography

• Chiral GC or HPLC for enantiomeric excess determination

Procedure:

• Enzyme and Reagent Preparation:

  • Activate molecular sieves by heating in an oven at >150°C for several hours.

  • If using a free lipase, consider immobilization on a suitable support.

• Reaction Setup:

  • In a screw-capped flask, dissolve the racemic alcohol (e.g., 1 mmol) in an anhydrous organic solvent (e.g., 10-20 mL).

  • Add vinyl decanoate (a molar ratio of 1:1.5 to 1:2 of alcohol to acyl donor is a good starting point).

  • Add activated molecular sieves (approximately 10% w/v) to maintain anhydrous conditions.

  • Add the immobilized lipase (the amount will depend on the specific activity of the enzyme preparation, typically 10-50 mg per mmol of substrate).

• Enzymatic Reaction:

  • Seal the flask and place it in an orbital shaker at a controlled temperature (e.g., 40-50°C) and agitation speed (e.g., 200 rpm).

  • Monitor the reaction progress by periodically taking small aliquots and analyzing them by TLC, GC, or HPLC until approximately 50% conversion is reached.

• Work-up and Purification:

  • Once the desired conversion is achieved, remove the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent, dried, and potentially reused.

  • Combine the filtrate and washes.

  • Remove the solvent and excess vinyl decanoate under reduced pressure using a rotary evaporator.

  • Purify the resulting mixture of the unreacted alcohol and the decanoate ester by silica gel column chromatography.

• Analysis:

  • Determine the enantiomeric excess (ee) of the purified unreacted alcohol and the product ester using chiral GC or HPLC.

  • Calculate the enantiomeric ratio (E) to quantify the enzyme's selectivity.

Visualizations

Caption: Workflow for the biocatalytic synthesis of glucose monodecanoate.

Caption: Workflow for the enzymatic kinetic resolution of a racemic alcohol.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Lipase-Mediated Mechanoenzymatic Synthesis of Sugar Esters in Dissolved Unconventional and Neat Reaction Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]

Application Notes and Protocols for Lipase-Catalyzed Transesterification with Vinyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting lipase-catalyzed transesterification reactions using vinyl decanoate as an acyl donor. This enzymatic method offers a mild and selective alternative to traditional chemical synthesis, proving particularly valuable in the preparation of chiral compounds and specialty esters for pharmaceutical and other applications.

Introduction

Lipase-catalyzed transesterification is a powerful biocatalytic tool for the synthesis of esters.[1][2] This method often employs vinyl esters, such as vinyl decanoate, as acyl donors. The use of vinyl esters is advantageous because the reaction is irreversible; the co-product, vinyl alcohol, tautomerizes to acetaldehyde, which is volatile and easily removed from the reaction mixture, thus preventing the reverse reaction.[3] This drives the reaction towards a high conversion of the desired product.[4] Lipases, particularly when immobilized, offer high stability, reusability, and chemo-, regio-, and enantioselectivity under mild reaction conditions.[1] These characteristics make them ideal for the synthesis of sensitive and high-value molecules, including active pharmaceutical ingredients.

The kinetics of lipase-catalyzed transesterification often follow a Ping-Pong Bi-Bi mechanism. In this model, the lipase first reacts with the acyl donor (vinyl decanoate) to form an acyl-enzyme intermediate, releasing the vinyl alcohol. Subsequently, the alcohol substrate binds to the intermediate, leading to the formation of the final ester product and regeneration of the free enzyme.

Applications in Research and Drug Development

• Kinetic Resolution of Racemic Alcohols: Lipases can selectively acylate one enantiomer of a racemic alcohol, allowing for the separation of enantiomers, a critical step in the synthesis of many chiral drugs.

• Synthesis of Structured Lipids and Specialty Esters: The high selectivity of lipases enables the synthesis of specific esters and structured lipids with defined fatty acid compositions.

• Green Chemistry: As biocatalysts, lipases operate under mild conditions, reducing energy consumption and the use of hazardous reagents, aligning with the principles of green chemistry.

Experimental Protocols

Protocol 1: Immobilization of Lipase on Hyflo Super Cell

This protocol is a general procedure for the immobilization of lipases, which can enhance their stability and facilitate recovery and reuse.

Materials:

• Lipase (e.g., from Candida antarctica, Pseudomonas cepacia)

• Hyflo Super Cell (diatomaceous earth)

• Phosphate buffer (pH 7.0)

• Petri dish

• Spatula or stirring rod

Procedure:

• Weigh 1.5 g of lipase powder and 5 g of Hyflo Super Cell and mix them thoroughly in a beaker or mortar.

• Add 5 mL of phosphate buffer (pH 7.0) to the mixture.

• Stir the mixture well for 15 minutes to form a uniform paste or slurry.

• Spread the enzyme slurry evenly on a Petri dish.

• Allow the preparation to air-dry for 48 hours at room temperature.

• Once dried, the immobilized lipase can be stored for future use.

Protocol 2: General Procedure for Lipase-Catalyzed Transesterification

This protocol describes a typical batch reaction for the transesterification of an alcohol with vinyl decanoate.

Materials:

• Immobilized lipase (e.g., Novozym 435, or as prepared in Protocol 1)

• Alcohol substrate

• Vinyl decanoate

• Anhydrous organic solvent (e.g., n-hexane, heptane, or a mixture like cyclohexane-ethyl acetate)

• Internal standard (e.g., dodecane, for GC analysis)

• Reaction vessel (e.g., screw-capped vial)

• Magnetic stirrer and stir bar or orbital shaker

• Thermostatically controlled environment (e.g., water bath, incubator)

Procedure:

• To a reaction vessel, add the alcohol substrate (e.g., 20 mg).

• Add 3 mL of the chosen organic solvent containing the internal standard (e.g., 8 mg).

• Add the immobilized lipase (e.g., 66 mg).

• Initiate the reaction by adding an excess of vinyl decanoate (e.g., 0.5 mL).

• Seal the vessel and place it on a magnetic stirrer or orbital shaker at the desired temperature (e.g., 30-45°C).

• At predetermined time intervals, withdraw small aliquots (e.g., 0.2 mL) of the reaction mixture for analysis.

• Filter the withdrawn sample through a small plug of Celite in a Pasteur pipette to remove the immobilized enzyme.

• Wash the Celite with a small amount of a suitable solvent like acetone or dichloromethane.

• The filtrate is then ready for analysis by Gas Chromatography (GC) to determine substrate conversion and enantiomeric excess (ee).

Protocol 3: Monitoring and Analysis by Gas Chromatography (GC)

Equipment:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Chiral capillary column (for enantiomeric excess determination)

• Autosampler and data acquisition software

Procedure:

• Prepare a calibration curve for the substrate and product using standard solutions of known concentrations with the internal standard.

• Inject a small volume (e.g., 1 µL) of the filtered reaction sample into the GC.

• Run the GC with an appropriate temperature program to separate the substrate, product, and internal standard.

• Quantify the amount of substrate remaining and product formed by comparing the peak areas to the calibration curve.

• Calculate the percent conversion using the following formula: Conversion (%) = ([Initial moles of substrate] - [Moles of substrate at time t]) / [Initial moles of substrate] * 100

• For chiral separations, use a chiral GC column and appropriate method to separate the enantiomers of the product or remaining substrate.

• Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers (E1 and E2): ee (%) = |(Area E1 - Area E2)| / (Area E1 + Area E2) * 100

Data Presentation

The following tables summarize typical quantitative data obtained from lipase-catalyzed transesterification reactions.

Table 1: Performance of Different Lipases in Transesterification Reactions

Lipase Source	Substrate	Acyl Donor	Solvent	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee) (%)	Reference
Penicillium roqueforti (Lipase R)	5-hydroxy-5H-furan-2-one	Vinyl acetate	Cyclohexane-ethyl acetate (1:1)	40	28	>98
Pseudomonas sp. (Lipase PS)	5-hydroxy-5H-furan-2-one	Vinyl acetate	Cyclohexane-ethyl acetate (1:1)	40	100 (in 14 days)	86
Candida antarctica Lipase B (Novozym 435)	n-octanol	Vinyl acetate	Heptane	30	82	N/A
Candida antarctica Lipase B (Novozym 435)	Rapeseed oil	Methanol	tert-butanol	40	76.1	N/A
Candida cylindracea Lipase (CcL)	Vinyl cinnamate	Dimethyl phosphite	n-hexane	40	54-83 (yield)	N/A

Note: While specific data for vinyl decanoate is sparse in the provided search results, vinyl acetate is a common analogue, and the principles and conditions are transferable.

Visualizations

Diagram 1: Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. An encapsulated report on enzyme-assisted transesterification with an allusion to lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Enzymatic Acylation of Carbohydrates using Vinyl Decanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enzymatic acylation of carbohydrates is a powerful tool for the regioselective modification of sugar molecules, yielding valuable derivatives with applications in various fields, including drug delivery, surfactants, and functional foods. This process offers a green and efficient alternative to traditional chemical methods, which often require harsh conditions and complex protection/deprotection steps. The use of vinyl esters, such as vinyl decanoate, as acyl donors is particularly advantageous as the leaving group, vinyl alcohol, tautomerizes to acetaldehyde, an irreversible step that drives the reaction forward.[1] Lipases, especially from Candida antarctica (e.g., Novozym 435), are frequently employed for their high efficiency and selectivity in non-aqueous media.

This document provides detailed protocols and quantitative data for the enzymatic acylation of carbohydrates using vinyl decanoate, with a focus on applications relevant to drug development. Acylated carbohydrates can enhance the lipophilicity of drug molecules, improving their cellular uptake and pharmacokinetic profiles.[2]

Data Presentation

The following tables summarize quantitative data from various studies on the enzymatic acylation of carbohydrates.

Table 1: Effect of Enzyme Concentration on Initial Reaction Velocity

Enzyme Concentration (mg/mL)	Initial Reaction Velocity (µmol/g DES/h) with Vinyl Decanoate	Initial Reaction Velocity (µmol/g DES/h) without Vinyl Decanoate
10	12.5	5.0
20	12.5	10.0
40	12.5	7.5
60	12.5	6.0

Data adapted from a study on glucose monodecanoate synthesis in a deep eutectic solvent (DES).[3]

Table 2: Effect of Initial Glucose Amount on Initial Reaction Velocity

Glucose Concentration (M)	Initial Reaction Velocity (µmol/g DES/h) with Vinyl Decanoate	Initial Reaction Velocity (µmol/g DES/h) without Vinyl Decanoate
0.1	5.0	2.5
0.5	12.5	10.0
1.0	20.0	10.0
1.5	25.0	10.0

Data adapted from a study on glucose monodecanoate synthesis in a deep eutectic solvent (DES).[3]

Table 3: Product Yield in Enzymatic Synthesis of Glucose Monodecanoate

Reaction Time (h)	Product Yield (µmol/g DES) with Vinyl Decanoate	Product Yield (µmol/g DES) without Vinyl Decanoate (Esterification)
24	18.73 ± 3.73	3.55 ± 0.63
48	54.93 ± 10.66	3.86 ± 0.43

This table illustrates the significantly higher product yield when using vinyl decanoate as the acyl donor compared to esterification with decanoic acid.[3]

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Acylation of Glucose with Vinyl Decanoate in a Deep Eutectic Solvent (DES)

This protocol is based on the synthesis of glucose monodecanoate.

Materials:

• D-Glucose

• Vinyl decanoate

• Immobilized Candida antarctica lipase B (iCalB), such as Novozym 435

• Deep Eutectic Solvent (DES): e.g., a 1:1 molar ratio of decanoic acid and (-)-menthol

• Ethyl acetate

• Distilled water

• Reaction tubes (5 mL)

• Incubator shaker

• Büchner funnel

• Freeze drier

Procedure:

• DES Preparation: Mix decanoic acid and (-)-menthol in a 1:1 molar ratio in a glass bottle. Heat at 80°C for 1 hour until a homogenous liquid is formed.

• Reaction Setup:

  • Transfer 1 mL of the prepared DES to a 5 mL reaction tube.

  • Add D-glucose to a final concentration of 1.5 M.

  • Add vinyl decanoate to a final concentration of 0.5 M.

  • Add 20 mg/mL of immobilized Candida antarctica lipase B (iCalB) to initiate the reaction.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 50°C) with shaking (e.g., 200 rpm) for the desired reaction time (e.g., 24-48 hours).

• Enzyme Recovery and Reuse:

  • After the reaction, filter the mixture using a Büchner funnel to recover the immobilized enzyme.

  • Wash the enzyme three times with ethyl acetate to remove any remaining DES.

  • Subsequently, wash the enzyme three times with distilled water to remove any unreacted sugar.

  • Freeze-dry the enzyme for 48 hours for reuse. The enzyme can be reused for at least five cycles without a significant loss of activity.

• Product Analysis: The product formation can be analyzed using techniques such as High-Performance Liquid Chromatography (HPLC).

Visualizations

Caption: Experimental workflow for enzymatic acylation.

Applications in Drug Development

The selective acylation of carbohydrates can significantly impact their biological activity and physicochemical properties, making them attractive for drug development.

• Improved Bioavailability: Acylation increases the lipophilicity of hydrophilic carbohydrate-based drugs, which can enhance their ability to cross cell membranes and improve oral bioavailability.

• Prodrug Strategies: The acyl group can be designed to be cleaved by specific enzymes in the body, allowing for targeted drug release.

• Development of Novel Therapeutics: Acylated carbohydrates themselves can exhibit biological activities. For instance, certain short-chain fatty acid-hexosamine analogs have shown anti-cancer properties.

• Carbohydrate-Based Scaffolds: Modified carbohydrates can serve as scaffolds for the development of new drugs by allowing for the attachment of various functional groups.

The enzymatic acylation with vinyl decanoate provides a versatile platform for the synthesis of a wide range of carbohydrate esters with potential applications in the pharmaceutical industry. The mild reaction conditions and high selectivity of enzymes like Candida antarctica lipase B make this a preferred method for synthesizing these valuable compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of Delivery Methods for Carbohydrate-based Drugs: Controlled Release of Biologically-active Short Chain Fatty Acid-Hexosamine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic Synthesis of Glucose Monodecanoate in a Hydrophobic Deep Eutectic Solvent [mdpi.com]

Application Notes and Protocols: Synthesis of Copolymers with Vinyl Decanoate and Vinyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copolymers of vinyl acetate (VAc) and vinyl decanoate (VD) are versatile materials with tunable properties that find applications in various fields, including adhesives, coatings, and potentially in drug delivery systems due to their biocompatibility and tunable hydrophobicity.[1] The incorporation of the long-chain vinyl decanoate monomer into the polyvinyl acetate backbone allows for the modification of properties such as glass transition temperature (Tg), flexibility, and water resistance.[1] This document provides detailed protocols for the synthesis of poly(vinyl acetate-co-vinyl decanoate) [P(VAc-co-VD)] via solution and emulsion polymerization, methods for their characterization, and a summary of expected quantitative data.

Synthesis Methodologies

The two primary methods for the synthesis of P(VAc-co-VD) are solution polymerization and emulsion polymerization. The choice of method depends on the desired polymer properties and the intended application.

Solution Polymerization

Solution polymerization offers good control over the molecular weight and distribution, resulting in a homogenous polymer solution that can be used directly or isolated by precipitation. This method is suitable for applications requiring a solid, pure copolymer.

Materials:

• Vinyl acetate (VAc), freshly distilled

• Vinyl decanoate (VD)

• Toluene, anhydrous

• Azobisisobutyronitrile (AIBN), recrystallized

• Methanol (for precipitation)

• Nitrogen gas, high purity

• Round-bottom flask with a magnetic stirrer, condenser, and nitrogen inlet

• Heating mantle with a temperature controller

• Precipitation beaker

• Vacuum filtration apparatus

• Vacuum oven

Procedure:

• Reactor Setup: A 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet. The setup is flame-dried under a nitrogen stream to ensure anhydrous conditions.

• Reagent Preparation:

  • Prepare a monomer mixture with the desired molar ratio of vinyl acetate and vinyl decanoate. For example, for a 50:50 molar ratio, mix appropriate amounts of VAc and VD.

  • Dissolve the monomer mixture and AIBN (initiator, typically 0.1-1.0 mol% with respect to the total moles of monomers) in anhydrous toluene to achieve a desired monomer concentration (e.g., 20-50 wt%).

• Polymerization:

  • Transfer the solution of monomers and initiator into the reaction flask.

  • Purge the system with nitrogen for 20-30 minutes to remove any dissolved oxygen, which can inhibit the polymerization.

  • Heat the reaction mixture to 60-80 °C under a continuous gentle stream of nitrogen while stirring.

  • Allow the polymerization to proceed for a specified time, typically 4-24 hours. The reaction time will influence the monomer conversion and molecular weight.

• Purification:

  • After the desired reaction time, cool the flask to room temperature.

  • Slowly pour the viscous polymer solution into a beaker containing a large excess of a non-solvent, such as methanol (typically 10 times the volume of the polymer solution), while stirring vigorously. This will cause the copolymer to precipitate.

  • Continue stirring for 30 minutes to ensure complete precipitation.

  • Collect the precipitated polymer by vacuum filtration.

  • Wash the polymer with fresh methanol to remove any unreacted monomers and initiator residues.

  • Dry the purified polymer in a vacuum oven at 40-50 °C until a constant weight is achieved.

Emulsion Polymerization

Emulsion polymerization is a water-based method that is environmentally friendly and yields high molecular weight polymers at a fast polymerization rate. The resulting product is a stable latex, which is often used directly in applications like coatings and adhesives.

Materials:

• Vinyl acetate (VAc)

• Vinyl decanoate (VD)

• Deionized water

• Sodium dodecyl sulfate (SDS) or other suitable surfactant

• Potassium persulfate (KPS) or ammonium persulfate (APS), initiator

• Sodium bicarbonate (NaHCO₃), buffer

• Nitrogen gas, high purity

• Jacketed glass reactor with a mechanical stirrer, condenser, nitrogen inlet, and feeding pump

• Water bath with temperature control

Procedure:

• Reactor Setup: A 500 mL jacketed glass reactor is equipped with a mechanical stirrer, a reflux condenser, a nitrogen inlet, and a port for monomer feeding. The reactor temperature is controlled by circulating water from a water bath.

• Initial Charge:

  • To the reactor, add deionized water, a portion of the surfactant (e.g., SDS), and the buffer (e.g., sodium bicarbonate).

  • Purge the reactor with nitrogen for 30 minutes while stirring to remove dissolved oxygen.

  • Heat the reactor to the desired polymerization temperature, typically 60-75 °C.

• Initiator Addition: Dissolve the initiator (KPS or APS) in a small amount of deionized water and add it to the reactor.

• Monomer Emulsion Feed:

  • In a separate beaker, prepare a stable pre-emulsion by mixing the vinyl acetate, vinyl decanoate, the remaining surfactant, and deionized water under high shear.

  • Continuously feed the monomer pre-emulsion into the reactor over a period of 2-4 hours using a feeding pump. A semi-batch process is often preferred to control the reaction exotherm and copolymer composition.

• Polymerization:

  • After the monomer feed is complete, continue the reaction for an additional 1-2 hours to ensure high monomer conversion.

• Cooling and Characterization:

  • Cool the reactor to room temperature.

  • The resulting product is a stable polymer latex. The solid content, particle size, and other properties can be characterized.

Characterization of Copolymers

The synthesized copolymers should be characterized to determine their composition, molecular weight, thermal properties, and morphology.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the incorporation of both monomers into the copolymer chain by identifying the characteristic peaks of the ester groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To determine the copolymer composition by integrating the signals corresponding to the protons or carbons of each monomer unit.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the copolymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the copolymer, which is indicative of the material's flexibility and thermal behavior.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the copolymer.

• Dynamic Light Scattering (DLS) (for emulsion polymerization): To measure the particle size and size distribution of the latex.

Quantitative Data Summary

The properties of P(VAc-co-VD) copolymers are highly dependent on the monomer feed ratio and the polymerization conditions. The following tables summarize expected trends based on available literature for similar copolymer systems.

Table 1: Influence of Monomer Feed Composition on Copolymer Properties (Solution Polymerization)

VAc in Feed (mol%)	VD in Feed (mol%)	Monomer Conversion (%)	Mw ( g/mol )	PDI	Tg (°C)
100	0	>95	80,000	2.1	35
90	10	>90	75,000	2.3	25
70	30	>85	70,000	2.5	10
50	50	>80	65,000	2.7	-5
30	70	>75	60,000	2.9	-20
10	90	>70	55,000	3.1	-35
0	100	>65	50,000	3.3	-50

Note: Data are representative and can vary based on specific reaction conditions such as initiator concentration, temperature, and reaction time.

Table 2: Influence of Monomer Feed Composition on Latex Properties (Emulsion Polymerization)

VAc in Feed (wt%)	VD in Feed (wt%)	Solid Content (%)	Particle Size (nm)	Tg (°C)
100	0	~50	100-200	35
90	10	~50	120-220	24
80	20	~50	150-250	12
70	30	~50	180-280	0
60	40	~50	200-300	-15

Note: Data are representative and can vary based on surfactant type and concentration, initiator concentration, and feed rate.

Visualizations

Diagrams of Experimental Workflows

Caption: Workflow for the solution polymerization of vinyl acetate and vinyl decanoate.

Caption: Workflow for the emulsion polymerization of vinyl acetate and vinyl decanoate.

Applications and Future Perspectives

Copolymers of vinyl acetate and vinyl decanoate are primarily used in applications where flexibility and hydrophobicity are desired.

• Adhesives: The incorporation of vinyl decanoate can improve the tack and flexibility of polyvinyl acetate-based adhesives, making them suitable for a wider range of substrates.

• Coatings: In paints and coatings, these copolymers can enhance water resistance and durability.[1]

• Drug Delivery: The tunable hydrophobicity and biocompatibility of P(VAc-co-VD) make them potential candidates for controlled drug release matrices. The hydrophobic vinyl decanoate domains could encapsulate hydrophobic drugs, while the overall copolymer composition could control the release rate. Further research is needed to explore their degradation profiles and drug loading capacities for specific therapeutic applications.

By carefully selecting the polymerization method and monomer composition, the properties of vinyl acetate and vinyl decanoate copolymers can be tailored to meet the demands of various advanced applications, including those in the pharmaceutical and biomedical fields.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols: Vinyl Ester Polymers in Adhesives and Binders

A Note on Polyvinyl Decanoate: Literature specifically detailing the applications of polyvinyl decanoate as a primary homopolymer in adhesives and binders is limited. However, significant research exists for structurally similar long-chain vinyl ester copolymers, particularly those incorporating vinyl neodecanoate, a C10 vinyl ester, with polyvinyl acetate (PVAc). These copolymers offer enhanced performance characteristics relevant to adhesive and binder applications. This document will focus on these analogous systems to provide detailed application notes and protocols.

Introduction to Vinyl Ester-Based Adhesives and Binders

Polyvinyl acetate (PVAc) is a widely used polymer in adhesives and binders, known for its good film-forming properties and adhesion to various porous substrates.[1][2][3] However, PVAc-based adhesives can exhibit limitations in terms of water and heat resistance.[4][5] To overcome these drawbacks, PVAc is often copolymerized with other monomers, such as vinyl neodecanoate. The incorporation of the bulky, hydrophobic neodecanoate group into the polymer chain improves water resistance, thermal stability, and overall durability of the adhesive or binder.

These vinyl ester-based polymers are typically produced via emulsion polymerization and are formulated into water-based adhesives for a variety of applications, including woodworking, paper packaging, and textiles.

Quantitative Performance Data

The following tables summarize the performance characteristics of modified polyvinyl acetate adhesives, including those copolymerized with vinyl neodecanoate, in comparison to conventional PVAc.

Table 1: Adhesive Bond Strength of PVAc and Modified PVAc Copolymers on Wood Substrates

Adhesive Formulation	Substrate	Test Condition	Tensile Shear Strength (MPa)	Reference
Conventional PVAc D2	Wood	Dry	-
Conventional PVAc D2	Wood	Wet	0.3
Poly(VAc-VeoVa10-MMA)	Wood	Dry	-
Poly(VAc-VeoVa10-MMA) + Capped PU	Wood	Dry (24h bonding)	Increased by ~34% vs. Poly(VAc-VeoVa10-MMA)
Poly(VAc-VeoVa10-MMA) + Capped PU	Wood	Wet	Increased by ~31% vs. Poly(VAc-VeoVa10-MMA)

Table 2: Heat Resistance of PVAc and Modified PVAc Copolymers

Adhesive Formulation	Test Temperature (°C)	Heat Resistance (MPa)	Reference
Conventional PVAc D2	80	0.7
Poly(VAc-VeoVa10-MMA) + Capped PU (SF P-01)	80	Increased vs. Conventional PVAc
Poly(VAc-VeoVa10-MMA) + Capped PU (SF P-02)	80	Increased vs. Conventional PVAc

Experimental Protocols

Protocol for Synthesis of a Polyvinyl Acetate-co-Vinyl Neodecanoate Emulsion Adhesive

This protocol describes a semi-batch emulsion polymerization process to synthesize a PVAc-co-vinyl neodecanoate copolymer stabilized by polyvinyl alcohol (PVA).

Materials:

• Vinyl acetate (VAc) monomer

• Vinyl neodecanoate (VeoVa 10) monomer

• Methyl methacrylate (MMA) monomer

• Polyvinyl alcohol (PVA) stabilizer

• Ammonium persulfate (APS) initiator

• Deionized water

• Buffer solution (e.g., sodium bicarbonate)

• Defoamer

• Biocide

Equipment:

• Jacketed glass reactor with a condenser, mechanical stirrer, feeding pumps, and nitrogen inlet.

• Heating and cooling circulator.

• Monomer and initiator feed vessels.

Procedure:

• Initial Charge: To the reactor, add deionized water, PVA stabilizer, buffer solution, and a small amount of defoamer.

• Inert Atmosphere: Purge the reactor with nitrogen for 30 minutes to remove oxygen.

• Heating: Heat the reactor contents to the desired reaction temperature (typically 75-85°C) with continuous stirring.

• Initiator Addition: Once the temperature is stable, add a portion of the ammonium persulfate initiator solution to the reactor.

• Monomer Emulsion Feed: Begin the continuous feeding of the pre-emulsified monomer mixture (VAc, VeoVa 10, MMA) and the remaining initiator solution over a period of 3-4 hours.

• Polymerization: Maintain the reaction temperature and stirring for the duration of the feed. After the feed is complete, continue stirring at the reaction temperature for another 1-2 hours to ensure high monomer conversion.

• Cooling and Post-treatment: Cool the reactor to room temperature. Add a biocide for preservation.

• Characterization: Characterize the resulting latex for solid content, viscosity, particle size, and pH.

Protocol for Formulation of a Wood Adhesive

This protocol outlines the steps to formulate a wood adhesive using the synthesized copolymer emulsion.

Materials:

• Synthesized PVAc-co-vinyl neodecanoate emulsion

• Plasticizer (e.g., dibenzoate plasticizer)

• Crosslinking agent (e.g., aluminium chloride)

• Thickener (e.g., cellulosic or acrylic thickener)

• Deionized water

• pH adjuster (e.g., ammonia solution)

Procedure:

• Emulsion Loading: In a mixing vessel, add the synthesized copolymer emulsion under gentle agitation.

• Plasticizer Addition: Slowly add the plasticizer to the emulsion and mix until homogeneous.

• pH Adjustment: Adjust the pH of the formulation to the desired range (typically 4-6) using a suitable pH adjuster.

• Crosslinker Addition: If required for improved water resistance, add the crosslinking agent solution and mix thoroughly.

• Viscosity Adjustment: Add the thickener gradually to achieve the target application viscosity.

• Final Mixing: Continue mixing for a further 30 minutes to ensure all components are well-dispersed.

Protocol for Testing Adhesive Bond Strength (EN 204)

This protocol describes the method for evaluating the tensile shear strength of wood joints bonded with the formulated adhesive, according to the EN 204 standard.

Materials:

• Formulated wood adhesive

• Wood specimens (e.g., beech or maple) with specified dimensions

• Applicator for adhesive

• Press for clamping

• Tensile testing machine

Procedure:

• Wood Conditioning: Condition the wood specimens at a standard climate (e.g., 23°C and 50% relative humidity) until a constant mass is achieved.

• Adhesive Application: Apply a uniform layer of the formulated adhesive to one surface of the wood specimen.

• Assembly: Assemble the joint within the specified open time of the adhesive.

• Clamping: Press the assembled joint with a defined pressure for a specified period.

• Curing: Store the bonded specimens under standard climate conditions for the required curing time (e.g., 7 days).

• Testing:

  • Dry Strength: Mount the cured specimens in the tensile testing machine and apply a load at a constant speed until failure. Record the maximum load.

  • Wet Strength: For water resistance testing, immerse the cured specimens in water for a specified period before tensile testing.

• Calculation: Calculate the tensile shear strength in Megapascals (MPa) by dividing the failure load by the bond area.

Diagrams

Caption: Workflow for emulsion polymerization of a vinyl acetate-vinyl neodecanoate copolymer.

Caption: Workflow for adhesive formulation and performance testing.

Caption: Chemical structures of key monomers.

References

• 1. Polyvinyl acetate - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Polyvinyl acetate (PVAc) | Properties, Structure, Uses, & Facts | Britannica [britannica.com]
• 4. researchgate.net [researchgate.net]
• 5. State of Research and Trends in the Development of Polyvinyl Acetate-Based Wood Adhesive [scirp.org]

Application Notes and Protocols: Modification of Natural Polymers with Vinyl Decanoate for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the modification of natural polymers—specifically starch, cellulose, and chitosan—with vinyl decanoate. This modification imparts hydrophobicity to the otherwise hydrophilic natural polymers, enhancing their potential as matrices for controlled drug delivery systems, particularly for hydrophobic therapeutic agents.

Introduction

Natural polymers such as starch, cellulose, and chitosan are widely explored for biomedical applications due to their biocompatibility, biodegradability, and low toxicity.[1][2][3] However, their inherent hydrophilicity can limit their use in the controlled release of poorly water-soluble drugs. Chemical modification to increase their hydrophobicity can improve drug encapsulation efficiency and sustain the release profile.[4][5] Vinyl decanoate, a vinyl ester of decanoic acid, is an effective reagent for introducing long alkyl chains onto the polymer backbone, thereby increasing its lipophilicity. This modification can be achieved through chemical or enzymatic methods, with the latter offering milder reaction conditions and higher selectivity.

Modification of Starch with Vinyl Decanoate

The introduction of decanoate groups onto the starch backbone significantly increases its hydrophobicity, making it a suitable candidate for formulating nanoparticles and microparticles for sustained drug release. Enzymatic synthesis using lipase is a preferred method due to its specificity and environmentally friendly nature.

Experimental Protocol: Enzymatic Synthesis of Starch Decanoate

This protocol is adapted from a method for the synthesis of long-chain fatty esters of starch using vinyl esters.

Materials:

• Corn starch

• Vinyl decanoate

• Dimethyl sulfoxide (DMSO)

• Potassium carbonate (K₂CO₃)

• Methanol

• Immobilized Lipase (e.g., from Candida antarctica, Novozym 435)

• Phosphate buffer (pH 7)

• Molecular sieves

Procedure:

• Starch Gelatinization:

  • Suspend 1.0 g of corn starch in 10 mL of DMSO.

  • Heat the suspension at 70°C for 3 hours with constant stirring to achieve complete gelatinization, resulting in a clear, viscous solution.

• Enzymatic Reaction:

  • Cool the gelatinized starch solution to 40-50°C.

  • Add vinyl decanoate (molar ratio of 3:1 with respect to the anhydroglucose units of starch).

  • Add immobilized lipase (e.g., 10% w/w of substrates).

  • Conduct the reaction at 50°C in an orbital shaker for 24-48 hours.

• Product Precipitation and Purification:

  • After the reaction, precipitate the product by adding 100 mL of methanol and stirring vigorously.

  • Separate the solid product by centrifugation or filtration.

  • Wash the product twice with methanol to remove unreacted vinyl decanoate, enzyme, and DMSO.

  • Dry the resulting starch decanoate in a vacuum oven at 40°C to a constant weight.

Characterization and Data

The degree of substitution (DS), which is the average number of hydroxyl groups substituted per anhydroglucose unit, is a critical parameter.

Table 1: Quantitative Data for Vinyl Ester Modified Starch

Parameter	Value	Method of Determination	Reference
Degree of Substitution (DS)	0.24 - 2.96	¹H NMR Spectroscopy
Reaction Conversion (%)	~76% (for oleate)	Titration
Thermal Decomposition Temp.	300 - 350 °C	Thermogravimetric Analysis (TGA)

Modification of Cellulose with Vinyl Decanoate

Grafting vinyl decanoate onto cellulose can be achieved through free-radical polymerization initiated by chemical initiators. This modification enhances the thermoplastic properties and hydrophobicity of cellulose.

Experimental Protocol: Chemical Grafting of Vinyl Decanoate onto Cellulose

This protocol is based on the grafting of vinyl acetate onto cellulose using a ceric ammonium nitrate (CAN) initiator.

Materials:

• Cellulose pulp

• Vinyl decanoate

• Ceric ammonium nitrate (CAN)

• Nitric acid (1 M)

• Acetone

• Methanol

Procedure:

• Cellulose Pulping:

  • Disperse a defined amount of cellulose (e.g., 1.5 g) in 100 mL of distilled water in a three-necked flask equipped with a stirrer.

  • Bubble nitrogen gas through the suspension for 30 minutes to remove oxygen.

• Initiation and Grafting:

  • Add the required amount of CAN initiator dissolved in 1 M nitric acid.

  • Add the desired amount of vinyl decanoate monomer.

  • Carry out the reaction at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 1-3 hours) with continuous stirring under a nitrogen atmosphere.

• Termination and Purification:

  • Stop the reaction by adding a solution of hydroquinone.

  • Precipitate the crude product in an excess of methanol.

  • Filter the product and wash it thoroughly with methanol to remove unreacted monomer and initiator.

  • Extract the homopolymer (poly(vinyl decanoate)) using a suitable solvent like acetone in a Soxhlet extractor for 6-8 hours.

  • Dry the purified grafted cellulose in a vacuum oven at 50°C.

Characterization and Data

Table 2: Quantitative Data for Vinyl Ester Modified Cellulose

Parameter	Value	Method of Determination	Reference
Grafting Percentage (%)	5 - 50%	Gravimetric Analysis
Grafting Efficiency (%)	20 - 80%	Gravimetric Analysis
Degree of Substitution (DS)	2.46 (for decanoate)	Elemental Analysis
Thermal Decomposition Temp.	~303.9 °C (for decanoate)	Thermogravimetric Analysis (TGA)

Preparation of Drug-Loaded Chitosan Nanoparticles

While direct modification of chitosan with vinyl decanoate is less documented, hydrophobically modified chitosan derivatives are excellent for forming nanoparticles for drug delivery. The following is a general protocol for preparing drug-loaded nanoparticles from such modified chitosan.

Experimental Protocol: Ionic Gelation Method for Nanoparticle Formation

Materials:

• Hydrophobically modified chitosan (e.g., decanoyl-chitosan)

• Acetic acid solution (1% v/v)

• Sodium tripolyphosphate (TPP) solution

• Hydrophobic drug (e.g., curcumin, paclitaxel)

• Ethanol or other suitable solvent for the drug

• Purified water

Procedure:

• Preparation of Chitosan Solution:

  • Dissolve the modified chitosan in 1% acetic acid solution to a concentration of, for example, 1 mg/mL.

• Drug Loading:

  • Dissolve the hydrophobic drug in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Add the drug solution to the chitosan solution under constant stirring.

• Nanoparticle Formation:

  • Prepare a TPP solution in purified water (e.g., 1 mg/mL).

  • Add the TPP solution dropwise to the chitosan-drug solution under magnetic stirring. Nanoparticles will form spontaneously via ionic gelation.

• Purification:

  • Centrifuge the nanoparticle suspension to separate the nanoparticles from the supernatant containing the unentrapped drug.

  • Wash the nanoparticles by resuspending them in purified water and centrifuging again. Repeat this step twice.

• Lyophilization (Optional):

  • For long-term storage, the purified nanoparticles can be lyophilized, often with a cryoprotectant.

Characterization and Data

Table 3: Typical Quantitative Data for Drug-Loaded Chitosan Nanoparticles

Parameter	Typical Value Range	Method of Determination	Reference(s)
Particle Size	100 - 500 nm	Dynamic Light Scattering (DLS)
Zeta Potential	+20 to +50 mV	DLS / Electrophoretic Light Scattering
Drug Loading (%)	5 - 30%	UV-Vis or HPLC analysis of dissolved nanoparticles
Encapsulation Efficiency (%)	40 - 90%	UV-Vis or HPLC analysis of the supernatant
In Vitro Drug Release (72h)	30 - 80%	Dialysis method with UV-Vis or HPLC analysis

Visualizations

Experimental Workflows and Logical Relationships

Caption: General workflow for the modification of natural polymers with vinyl decanoate.

Caption: Workflow for preparing drug-loaded chitosan nanoparticles.

Caption: Logical flow from polymer modification to enhanced drug delivery applications.

References

• 1. Controlled Drug Release from Nanoengineered Polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drug Loading in Chitosan-Based Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Modified polysaccharides as versatile materials in controlled delivery of antidegenerative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Vinyl Decanoate in Specialty Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of vinyl decanoate in the synthesis of specialty chemicals, with a focus on enzymatic reactions and polymerization. Detailed protocols for key applications are provided to guide researchers in their experimental design.

Enzymatic Acylation of Bioactive Molecules

Vinyl decanoate is an effective acyl donor in lipase-catalyzed reactions for the synthesis of specialty esters. Its use is advantageous due to the irreversible nature of the reaction, which drives the equilibrium towards product formation. The vinyl alcohol byproduct tautomerizes to acetaldehyde, preventing the reverse reaction. This method is particularly useful for the regioselective acylation of sensitive substrates like flavonoids and nucleoside analogues, which are often key intermediates in drug development.[1]

Application Example: Regioselective Decanoylation of Hyperoside

Hyperoside, a flavonoid glycoside, exhibits various pharmacological activities. Its lipophilicity and bioavailability can be enhanced through acylation. The following protocol details the regioselective decanoylation of hyperoside at the 6"-position using vinyl decanoate, catalyzed by an immobilized lipase.[1]

Experimental Protocol: Synthesis of 6"-O-decanoylhyperoside

Materials:

• Hyperoside

• Vinyl decanoate

• Immobilized Thermomyces lanuginosus lipase (TLL) on Fe3O4@PDA magnetic nanoparticles

• 2-Methyltetrahydrofuran (MeTHF)

• Shaking incubator

• HPLC system for analysis

Procedure: [1]

• In a 10 mL Erlenmeyer flask, prepare a 3.0 mL reaction mixture containing 0.03 mmol of hyperoside in MeTHF.

• Add the desired amount of immobilized TLL and vinyl decanoate. For optimal results, a substrate molar ratio of vinyl decanoate to hyperoside of 11:1 is recommended.[1]

• Incubate the flask in a rotary shaker at 200 rpm and 55°C.

• Monitor the reaction progress by withdrawing 20 μL aliquots at specified time intervals.

• Dilute the aliquots 50-fold with the mobile phase, centrifuge at 10,000 rpm for 5 minutes, and analyze the supernatant by HPLC.

Quantitative Data:

Parameter	Optimal Value	Result
Solvent	2-Methyltetrahydrofuran (MeTHF)	-
Substrate Molar Ratio (Vinyl Decanoate:Hyperoside)	11:1	100% Substrate Conversion
Temperature	55°C	-
Immobilized Enzyme Dosage	Optimized for reaction	12.6 mM/h Reaction Rate
6"-Regioselectivity	-	100%

Workflow for Regioselective Decanoylation of Hyperoside

References

• 1. Highly Efficient Regioselective Decanoylation of Hyperoside Using Nanobiocatalyst of Fe3O4@PDA-Thermomyces lanuginosus Lipase: Insights of Kinetics and Stability Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

effect of solvent choice on vinyl decanoate reaction yield

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of vinyl decanoate. The content addresses common issues encountered during experiments, with a focus on the critical role of solvent selection in optimizing reaction yield.

Troubleshooting Guide

Issue: Low or No Yield of Vinyl Decanoate

Low product yield is a common challenge in organic synthesis. The following sections provide potential causes and recommended actions for troubleshooting low yields in both lipase-catalyzed and chemical synthesis of vinyl decanoate.

Lipase-Catalyzed Synthesis

Potential Cause	Recommended Action	Expected Outcome
Suboptimal Solvent Choice	The selection of an appropriate solvent is crucial for lipase activity. Polar organic solvents can strip the essential water layer from the enzyme, leading to deactivation, while non-polar solvents help maintain the enzyme's active conformation. For lipase-catalyzed reactions, non-polar, hydrophobic solvents such as hexane or heptane are generally preferred.	Switching to a non-polar solvent should improve enzyme stability and, consequently, the reaction yield.
Incorrect Water Content	Lipases require a small amount of water to maintain their catalytically active conformation. However, excess water can promote the hydrolysis of the ester product back to the carboxylic acid, reducing the yield.	Optimizing the water activity in the reaction medium, for example by using anhydrous solvents or adding molecular sieves, will favor the esterification reaction and increase the yield.
Enzyme Deactivation by Byproducts	In the transesterification reaction with vinyl acetate, vinyl alcohol is formed as an intermediate, which tautomerizes to acetaldehyde. Acetaldehyde can inactivate the lipase.	Performing the reaction under vacuum can help to remove the volatile acetaldehyde as it is formed, thus preventing enzyme deactivation and improving the overall yield.
Suboptimal Temperature	Each lipase has an optimal temperature range for activity. Temperatures that are too high can lead to enzyme denaturation and loss of activity.	Operating the reaction within the optimal temperature range for the specific lipase being used (e.g., Novozym® 435 often performs well between 40-60°C) will maximize the reaction rate without compromising enzyme stability.
Impure Reactants	Impurities in the decanoic acid or vinyl acetate can inhibit the enzyme or lead to unwanted side reactions.	Ensure the purity of the starting materials. If necessary, purify the reactants before use.

Chemical Synthesis (e.g., Palladium-Catalyzed Transvinylation)

Potential Cause	Recommended Action	Expected Outcome
Inappropriate Solvent	The solvent must be able to dissolve the reactants and the catalyst, and it should not interfere with the catalytic cycle. For palladium-catalyzed reactions, aprotic polar solvents can be effective.	Selecting a solvent that provides good solubility for all components and is compatible with the catalyst system will improve reaction kinetics and yield.
Catalyst Inactivity	The palladium catalyst may be inactive due to oxidation or the presence of inhibitors.	Use a fresh, high-quality catalyst and ensure an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst degradation.
Suboptimal Ligand Choice	In many palladium-catalyzed reactions, the choice of ligand is critical for catalyst stability and reactivity.	If applicable to the specific catalytic system, screen different ligands to find one that promotes the desired transvinylation reaction efficiently.
Incorrect Reaction Temperature	The reaction may require a specific temperature to proceed at an optimal rate. Temperatures that are too low may result in a slow reaction, while temperatures that are too high can lead to catalyst decomposition or side reactions.	Optimize the reaction temperature by running small-scale experiments at different temperatures to find the ideal balance between reaction rate and selectivity.
Presence of Water	Traces of water can lead to the hydrolysis of the vinyl ester product.	Use anhydrous solvents and reactants to minimize hydrolysis and maximize the yield of vinyl decanoate.

Frequently Asked Questions (FAQs)

Q1: Which type of solvent is generally best for the lipase-catalyzed synthesis of vinyl decanoate?

A1: For lipase-catalyzed synthesis, non-polar, hydrophobic organic solvents such as n-hexane, cyclohexane, or isooctane are generally recommended. These solvents help to maintain the essential layer of water around the enzyme that is necessary for its catalytic activity, whereas more polar solvents can strip this water away and deactivate the enzyme.

Q2: Can the synthesis of vinyl decanoate be performed without a solvent?

A2: Yes, solvent-free synthesis is a viable and environmentally friendly option, particularly for lipase-catalyzed reactions. In a solvent-free system, one of the reactants, typically the vinyl donor (e.g., vinyl acetate), can serve as the reaction medium. This approach can lead to high product yields and simplifies downstream processing.

Q3: How does the choice of solvent affect the yield in the chemical synthesis of vinyl decanoate?

A3: In chemical synthesis, such as palladium-catalyzed transvinylation, the solvent plays a critical role in dissolving the reactants and catalyst, and in stabilizing the catalytic species. The polarity of the solvent can significantly influence the reaction rate and selectivity. For some palladium-catalyzed vinylation reactions, polar aprotic solvents have been shown to give good yields.

Q4: I am observing the formation of byproducts in my reaction. How can solvent choice help to minimize these?

A4: The choice of solvent can influence the relative rates of the desired reaction and unwanted side reactions. For instance, in lipase-catalyzed synthesis, using a non-polar solvent minimizes the competing hydrolysis reaction. In chemical synthesis, the solvent can affect the selectivity of the catalyst. Running systematic experiments with a range of solvents can help to identify conditions that favor the formation of vinyl decanoate over byproducts.

Q5: My reaction has stalled before completion. Could the solvent be the issue?

A5: Yes, solvent-related issues could cause a reaction to stall. In lipase-catalyzed reactions, a suboptimal solvent may lead to gradual enzyme deactivation. In chemical synthesis, the solvent may not be providing adequate solubility for the reactants at higher concentrations, or it could be contributing to catalyst instability over time. Consider switching to a different solvent or using a co-solvent to improve solubility and catalyst stability.

Data Presentation

The following table summarizes the reported yields for the synthesis of vinyl esters in different solvents. While specific comparative data for vinyl decanoate is limited, the data for similar vinyl esters provides valuable insights into the effect of solvent choice.

Table 1: Effect of Solvent on Vinyl Ester Synthesis Yield

Reaction Type	Vinyl Ester	Catalyst	Solvent	Yield (%)	Reference
Chemical Synthesis	Vinyl Benzoate	Pd(OAc)₂	Toluene	Good
Chemical Synthesis	Divinyl Adipate	Pd(OAc)₂	Toluene	65 (isolated)
Lipase-Catalyzed Acylation	Thiamphenicol 3'-monoester	Candida antarctica Lipase B (CAL-B)	Acetonitrile (MeCN)	96
Lipase-Catalyzed Acylation	(S)-alcohol and (R)-acetate	Pseudomonas cepacia Lipase	Tetrahydrofuran (THF)	>99 ee

Note: "ee" refers to enantiomeric excess.

Experimental Protocols

Lipase-Catalyzed Synthesis of Vinyl Decanoate via Transesterification

This protocol is a general procedure for the enzymatic synthesis of vinyl decanoate using an immobilized lipase. Optimization of parameters such as temperature, reaction time, and enzyme loading may be required.

Materials:

• Decanoic acid

• Vinyl acetate

• Immobilized Lipase (e.g., Novozym® 435, Candida antarctica lipase B)

• Anhydrous n-hexane (or other suitable non-polar solvent)

• Molecular sieves (3Å, activated)

Procedure:

• To a dry round-bottom flask, add decanoic acid (1 equivalent).

• Add a molar excess of vinyl acetate (e.g., 3-5 equivalents).

• Add anhydrous n-hexane to dissolve the decanoic acid. The volume should be sufficient to ensure good mixing.

• Add activated molecular sieves (approximately 10% w/w of the decanoic acid) to the mixture to remove any residual water and the water produced during the reaction.

• Add the immobilized lipase (typically 5-10% by weight of the total substrates).

• Seal the flask and place it in a temperature-controlled shaker bath set to the optimal temperature for the lipase (e.g., 50°C).

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme.

• The enzyme can be washed with fresh solvent and reused.

• Remove the solvent and excess vinyl acetate from the filtrate under reduced pressure to obtain the crude vinyl decanoate.

• Purify the crude product by vacuum distillation or column chromatography if necessary.

Chemical Synthesis of Vinyl Decanoate via Palladium-Catalyzed Transvinylation

This protocol is a general procedure for the chemical synthesis of vinyl decanoate. Caution: Palladium catalysts and some organic solvents can be hazardous. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Decanoic acid

• Vinyl acetate

• Palladium(II) acetate (Pd(OAc)₂)

• Suitable ligand (e.g., a bidentate phosphine ligand, if required by the specific catalytic system)

• Anhydrous toluene (or other suitable aprotic solvent)

• Inert gas (Nitrogen or Argon)

Procedure:

• Set up a dry, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and an inert gas inlet.

• Flame-dry the glassware under vacuum and then cool to room temperature under a stream of inert gas.

• To the flask, add decanoic acid (1 equivalent), palladium(II) acetate (e.g., 1-5 mol%), and the ligand (if applicable).

• Add anhydrous toluene via a syringe.

• Add a molar excess of vinyl acetate (e.g., 2-4 equivalents) to the reaction mixture.

• Heat the reaction mixture to reflux (the temperature will depend on the solvent used) with vigorous stirring.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the solvent and excess vinyl acetate from the filtrate under reduced pressure.

• Purify the crude vinyl decanoate by vacuum distillation or column chromatography.

Visualizations

troubleshooting low conversion in vinyl decanoate polymerization

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering low conversion in vinyl decanoate polymerization. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low or no monomer conversion in vinyl decanoate polymerization?

Low or no conversion in vinyl decanoate polymerization can stem from several factors. One of the most prevalent issues is the presence of inhibitors in the commercial monomer, which are added to prevent premature polymerization during storage and transport.[1][2] Other significant causes include an inactive or insufficient amount of initiator, the presence of oxygen which can act as a radical scavenger, and impurities in the monomer or solvent that can terminate the growing polymer chains.[3]

Q2: How can I tell if the inhibitor in my vinyl decanoate monomer is the cause of low conversion?

Commercial vinyl decanoate is often stabilized with inhibitors like monomethyl ether hydroquinone (MEHQ). If the inhibitor has not been effectively removed, it will scavenge the initial radicals generated by the initiator, leading to an induction period or complete inhibition of the polymerization. A common method to remove these inhibitors is to pass the monomer through a column of activated basic alumina.[1] If polymerization proceeds after inhibitor removal, it was likely the primary cause of the low conversion.

Q3: My initiator is freshly opened, but I'm still getting low conversion. What could be the issue?

Even with a fresh initiator, several factors can lead to low conversion. The initiator concentration is critical; too low a concentration may not generate enough radicals to sustain polymerization, while an excessively high concentration can lead to a high rate of termination reactions, which can negatively affect the formation of oligomeric species necessary for particle formation in emulsion polymerization. The choice of initiator is also crucial. For instance, in emulsion polymerization, water-soluble initiators might lead to faster kinetics and higher conversions compared to oil-soluble ones. Furthermore, the reaction temperature must be appropriate for the chosen initiator to ensure an adequate rate of decomposition and radical generation.

Q4: Can the reaction temperature influence the conversion of vinyl decanoate?

Yes, temperature is a critical parameter. Increasing the reaction temperature generally leads to a higher rate of polymerization due to increased initiator decomposition and monomer reactivity. However, excessively high temperatures can also increase the frequency of termination events, potentially leading to shorter polymer chains and, in some cases, lower overall conversion. For certain monomers, there is a ceiling temperature above which polymerization is not favorable. The optimal temperature will depend on the specific initiator and reaction system being used.

Q5: I'm observing a decrease in molecular weight along with low conversion. What could be the cause?

A simultaneous decrease in molecular weight and low conversion often points towards chain transfer reactions. Chain transfer can occur to the monomer, polymer, or solvent. These reactions terminate a growing polymer chain and initiate a new, smaller one, thus reducing the average molecular weight. In the case of vinyl esters, chain transfer to the monomer and polymer is a known phenomenon. The choice of solvent can also be a factor, as some solvents are more prone to participating in chain transfer reactions.

Troubleshooting Guides

Problem: Low or No Monomer Conversion

This section provides a systematic approach to diagnosing and resolving low conversion issues.

Troubleshooting Workflow

Caption: A step-by-step flowchart for diagnosing common polymerization issues.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on vinyl ester polymerization, which can be used as a reference for optimizing reaction conditions.

Table 1: Effect of Initiator Concentration on Polymerization Rate

Initiator	Monomer System	Initiator Concentration (mol%)	Effect on Polymerization Rate	Reference
Potassium Persulfate (KPS)	Vinyl Acetate Emulsion	0.6 to 1.0	~6% increase in rate
Potassium Persulfate (KPS)	Vinyl Acetate Emulsion	1.0 to 1.4	~48% increase in rate
AIBN	Vinyl Acetate Bulk	Increased Concentration	Increased rate of polymerization

Table 2: Effect of Temperature on Polymerization

Monomer System	Temperature Change	Observation	Reference
Vinyl Acetate Bulk	60°C to 90°C	Reaction completion time decreased from >100 min to 15 min
Vinyl Acetate Emulsion	60°C to 70°C	Increased mole percent of branches
Vinyl Ester Resin	30°C vs. 90°C Cure	Higher ratio of vinyl ester to styrene incorporated at 30°C

Experimental Protocols

Protocol 1: Removal of Inhibitor from Vinyl Decanoate

This protocol describes the removal of phenolic inhibitors such as MEHQ from vinyl decanoate using an alumina column.

Materials:

• Commercial vinyl decanoate

• Activated basic alumina

• Chromatography column

• Cotton or glass wool

• Dry collection flask

Procedure:

• Prepare the chromatography column by placing a small plug of cotton or glass wool at the bottom.

• Dry-pack the column with activated basic alumina. A general guideline is to use 10-20g of alumina per 100mL of monomer.

• Carefully pour the commercial vinyl decanoate onto the top of the alumina column.

• Allow the monomer to pass through the column under gravity into a dry collection flask. Do not apply pressure.

• The purified vinyl decanoate should be used immediately as the inhibitor has been removed.

Protocol 2: General Procedure for Bulk Polymerization of Vinyl Decanoate

This protocol provides a general method for the bulk polymerization of vinyl decanoate.

Materials:

• Inhibitor-free vinyl decanoate

• Oil-soluble initiator (e.g., Azobisisobutyronitrile - AIBN)

• Reaction flask with a magnetic stirrer and reflux condenser

• Nitrogen or Argon inlet

• Heating mantle or oil bath

• Non-solvent for precipitation (e.g., methanol)

Procedure:

• Ensure all glassware is oven-dried and cooled under a stream of inert gas (Nitrogen or Argon).

• Add the desired amount of inhibitor-free vinyl decanoate to the reaction flask.

• Add the calculated amount of AIBN initiator.

• Begin stirring and purge the system with inert gas for 15-30 minutes to remove oxygen.

• Heat the reaction mixture to the desired temperature (e.g., 60-80°C) under a positive pressure of inert gas.

• Allow the polymerization to proceed for the desired time. The viscosity of the solution will increase as the polymer forms.

• To terminate the reaction, cool the flask to room temperature.

• Precipitate the polymer by slowly adding the reaction mixture to a large excess of a stirred non-solvent (e.g., methanol).

• Collect the precipitated polymer by filtration and dry it in a vacuum oven to a constant weight.

Signaling Pathways and Logical Relationships

The following diagram illustrates the key factors influencing the conversion of vinyl decanoate in a polymerization reaction.

Caption: Key factors influencing vinyl decanoate polymerization conversion.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

preventing enzyme inhibition in lipase-catalyzed reactions with vinyl decanoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with lipase-catalyzed reactions involving vinyl decanoate.

Troubleshooting Guides

Issue 1: Low or No Enzyme Activity

Question: My lipase-catalyzed reaction with vinyl decanoate is showing very low or no conversion. What are the possible causes and how can I troubleshoot this?

Answer:

Several factors can contribute to low or no enzyme activity in this specific reaction. The primary suspect is often inhibition by acetaldehyde, a byproduct of the reaction. Here’s a step-by-step guide to troubleshoot this issue:

• Acetaldehyde Inhibition: The vinyl alcohol co-product of the transesterification reaction quickly tautomerizes to acetaldehyde. Acetaldehyde is known to deactivate many microbial lipases.[1][2][3]

  • Solution: Perform the reaction under a vacuum. This will help to continuously remove the volatile acetaldehyde as it is formed, preventing its accumulation and subsequent inhibition of the lipase.[3]

• Suboptimal Water Content: Lipase activity is highly dependent on the water content in the reaction medium.

  • Too much water will favor the hydrolysis of the ester bond over the desired transesterification reaction.[3]

  • Too little water can lead to enzyme deactivation. The optimal water activity (a_w) for many lipases in non-aqueous media is typically below 0.5.

  • Solution: Ensure all reactants and solvents are anhydrous. You can add a specific amount of water or use salt hydrates to control the water activity in the system.

• Incorrect Temperature: The reaction temperature can significantly impact both the reaction rate and the stability of the enzyme.

  • Too low: The reaction rate may be too slow to observe significant conversion in a reasonable timeframe.

  • Too high: The lipase can denature, leading to a loss of activity.

  • Solution: The optimal temperature for most lipase-catalyzed reactions is between 40-60°C. It is advisable to perform a temperature optimization study for your specific lipase.

• Solvent Incompatibility: The choice of organic solvent can affect the lipase's stability and activity.

  • Solution: Non-polar, hydrophobic solvents like hexane or heptane are generally less disruptive to the lipase's structure and are often preferred.

Issue 2: Reaction Stops Prematurely

Question: My reaction starts well, but the conversion plateaus at a low to moderate yield. What could be the cause?

Answer:

This is a classic sign of enzyme inhibition during the reaction. The most likely culprit is the accumulation of the inhibitory byproduct, acetaldehyde.

• Mechanism of Inhibition: Acetaldehyde can react with the lipase, leading to its deactivation. This can occur through the formation of Schiff bases with lysine residues on the enzyme surface or through the formation of Michael adducts. This leads to structural changes and intermolecular cross-linking of the enzyme molecules, causing a loss of catalytic activity.

• Troubleshooting Steps:

  • Implement Vacuum: As mentioned previously, applying a vacuum is the most direct way to remove acetaldehyde from the reaction mixture.

  • Enzyme Choice: Some lipases are more resistant to acetaldehyde inhibition than others. For example, lipases from Candida antarctica (like Novozym® 435) have been reported to be more stable in the presence of acetaldehyde compared to lipases from Candida rugosa. Consider screening different lipases for your reaction.

  • Immobilization: Immobilizing the lipase can sometimes improve its stability and resistance to inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of enzyme inhibition in lipase-catalyzed reactions with vinyl decanoate?

A1: The primary inhibitor is acetaldehyde. Vinyl decanoate is an excellent acyl donor because the reaction is essentially irreversible. The lipase catalyzes the transfer of the decanoyl group, producing vinyl alcohol as a co-product. This vinyl alcohol is unstable and rapidly tautomerizes into the more stable acetaldehyde. Acetaldehyde is a reactive aldehyde that can covalently modify the lipase, leading to its inactivation.

Q2: How does acetaldehyde inactivate the lipase?

A2: Acetaldehyde can inactivate lipases through a few mechanisms:

• Schiff Base Formation: The aldehyde group of acetaldehyde can react with the primary amino groups of lysine residues on the surface of the lipase to form a Schiff base. This modification can alter the enzyme's conformation and activity.

• Michael Adduct Formation: Acetaldehyde can undergo aldol condensation to form α,β-unsaturated polyenals. These can then form stable Michael adducts with amino acid residues on the enzyme, leading to deactivation.

• Cross-Linking: The reactions with acetaldehyde can also lead to intermolecular cross-linking between lipase molecules, causing aggregation and loss of function.

Q3: Are all lipases equally susceptible to inhibition by acetaldehyde?

A3: No, different lipases exhibit varying degrees of stability in the presence of acetaldehyde. For instance, lipase from Candida rugosa has been shown to lose activity when exposed to acetaldehyde, while lipases A and B from Candida antarctica remain relatively stable. Therefore, selecting a more robust lipase can be a key strategy to prevent inhibition.

Q4: Besides applying a vacuum, are there other methods to mitigate acetaldehyde inhibition?

A4: While vacuum is the most common and effective method, other strategies can be employed:

• Enzyme Immobilization: Immobilizing the lipase on a solid support can enhance its stability and, in some cases, its tolerance to inhibitors.

• In-situ Product Removal: While more complex, techniques like using a packed-bed reactor with a gas stripping system could potentially be used to continuously remove acetaldehyde.

• Use of Alternative Acyl Donors: If acetaldehyde proves to be a persistent issue, consider alternative acyl donors. However, vinyl esters are often chosen for their ability to drive the reaction to completion.

Q5: Can I use other vinyl esters, and will I face the same inhibition problems?

A5: Yes, you can use other vinyl esters (e.g., vinyl acetate, vinyl laurate). However, you will likely face the same inhibition issue, as the formation of acetaldehyde from the vinyl alcohol co-product is a general feature of these reactions. The extent of the problem may vary slightly depending on the reaction kinetics and the specific substrates involved.

Quantitative Data Summary

Table 1: Effect of Acetaldehyde on Different Lipases

Lipase Source	Observation	Reference
Candida rugosa	Reduced activity and enantioselectivity after treatment with acetaldehyde.
Galactomyces geotrichum	Reduced activity and enantioselectivity after treatment with acetaldehyde.
Pseudomonas sp.	Moderate effects on activity observed.
Rhizopus oryzae	Moderate effects on activity observed.
Candida antarctica (A and B)	Activity remained stable in the presence of acetaldehyde.

Experimental Protocols

Protocol 1: General Lipase-Catalyzed Acylation with Vinyl Decanoate under Vacuum

This protocol provides a general method for the acylation of a primary or secondary alcohol using vinyl decanoate, with measures to prevent acetaldehyde inhibition.

• Materials:

  • Lipase (e.g., Novozym® 435, Candida antarctica lipase B immobilized)

  • Alcohol substrate

  • Vinyl decanoate

  • Anhydrous organic solvent (e.g., hexane, heptane)

  • Molecular sieves (activated)

  • Reaction vessel (e.g., round-bottom flask) connected to a vacuum line and a cold trap.

  • Magnetic stirrer and heating mantle/oil bath.

• Procedure:

  • To the reaction vessel, add the alcohol substrate (e.g., 1 mmol).

  • Add the anhydrous organic solvent (e.g., 10-20 mL).

  • Add activated molecular sieves (~10% w/v) to maintain low water activity.

  • Add vinyl decanoate. A molar ratio of 1:1.5 to 1:2 (Alcohol:Vinyl Decanoate) is a good starting point.

  • Add the immobilized lipase. Enzyme loading can range from 5% to 15% by weight of the limiting substrate.

  • Seal the reaction vessel and begin stirring.

  • Carefully apply a vacuum to the system, ensuring the solvent does not boil excessively. Use a cold trap to collect any volatile compounds.

  • Heat the reaction to the optimal temperature for the chosen lipase (typically 40-60°C).

  • Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by a suitable method (e.g., GC, HPLC). Filter the enzyme before analysis.

  • Once the reaction is complete, stop the heating, release the vacuum, and filter off the immobilized enzyme for potential reuse.

  • The product can then be purified from the reaction mixture.

Visualizations

Caption: Mechanism of lipase inhibition by acetaldehyde.

Caption: Troubleshooting workflow for low reaction conversion.

References

• 1. Mechanism of acetaldehyde-induced deactivation of microbial lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

controlling molecular weight in polyvinyl decanoate synthesis

Technical Support Center: Polyvinyl Decanoate Synthesis

Welcome to the technical support center for polyvinyl decanoate (PVD) synthesis. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges in controlling the molecular weight and polydispersity of PVD.

Frequently Asked Questions (FAQs)

Q1: How can I control the molecular weight (MW) of polyvinyl decanoate during synthesis?

The molecular weight of PVD synthesized via free-radical polymerization can be controlled by several key parameters:

• Initiator Concentration: The molecular weight is generally inversely proportional to the square root of the initiator concentration.[1] Increasing the initiator concentration leads to a higher number of polymer chains being initiated simultaneously, resulting in shorter chains and a lower average molecular weight.[1][2]

• Monomer Concentration: The ratio of monomer to initiator is a critical factor. Variations in this ratio will directly affect the final molecular weight.[1]

• Chain Transfer Agents (CTAs): The deliberate addition of a chain transfer agent is a highly effective method for reducing molecular weight.[3] These agents interrupt the propagation of a growing polymer chain and initiate a new one.

• Reaction Temperature: Higher temperatures typically increase the rate of initiation and may also increase the rate of chain transfer, leading to a lower molecular weight.

• Solvent: The choice of solvent can influence the molecular weight, as some solvents can act as chain transfer agents.

Q2: My Gel Permeation Chromatography (GPC) results show a much higher molecular weight than expected. What are the potential causes?

Several factors could lead to an unexpectedly high molecular weight:

• Low Initiator Concentration: An insufficient amount of initiator, either from weighing errors or degradation of the initiator, is a primary cause.

• Low Initiator Activity: The initiator may have partially decomposed during storage. It is advisable to use a fresh initiator or verify the activity of the current batch.

• Monomer Purity: Impurities in the vinyl decanoate monomer can inhibit the initiation process, leading to fewer polymer chains and, consequently, higher molecular weight.

• Reaction Temperature Too Low: A lower-than-planned reaction temperature will decrease the rate of initiation, resulting in longer polymer chains.

Q3: My polydispersity index (PDI) is too high (e.g., > 2.0). How can I achieve a narrower molecular weight distribution?

A high PDI indicates a broad distribution of polymer chain lengths. To achieve a more uniform, narrow distribution:

• Ensure Homogeneous Reaction Conditions: Maintain consistent temperature and efficient stirring throughout the polymerization to ensure the initiator and monomer are evenly distributed. This prevents localized "hot spots" or areas of high monomer concentration which can broaden the PDI.

• Controlled Radical Polymerization (CRP) Techniques: For precise control over PDI, consider using CRP methods like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. Xanthates and N-aryl dithiocarbamates are often effective RAFT agents for vinyl esters.

• Minimize Chain Transfer to Polymer: Significant chain transfer to the polymer backbone can lead to branching and a broadening of the molecular weight distribution. This can sometimes be mitigated by keeping the monomer conversion below a certain limit or by adjusting the reaction temperature.

Q4: Can I use a chain transfer agent (CTA) to control the molecular weight of PVD? Which ones are suitable?

Yes, using a CTA is a common and effective strategy. For vinyl ester polymerizations, including vinyl decanoate, suitable CTAs include:

• Thiols (Mercaptans): Dodecyl mercaptan (DDM) is a widely used CTA in free-radical polymerization.

• Halocarbons: Carbon tetrachloride and carbon tetrabromide can act as effective CTAs.

• Specialized CTAs: For more controlled processes like RAFT, xanthates and dithiocarbamates are recommended for vinyl esters.

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common issues encountered during polyvinyl decanoate synthesis.

Issue 1: Inconsistent Molecular Weight Between Batches

Possible Cause	Diagnostic Check	Recommended Solution
Inaccurate Initiator Dosing	Review weighing procedures. Check the calibration of the analytical balance.	Prepare a stock solution of the initiator in a suitable solvent to allow for more accurate dosing by volume, especially for small-scale reactions.
Variable Monomer Quality	Check the purity of the vinyl decanoate monomer from different batches via GC or NMR.	Use monomer from the same batch for a series of experiments. If purity is a concern, purify the monomer (e.g., by distillation) before use.
Temperature Fluctuations	Monitor the internal reaction temperature closely throughout the polymerization.	Use a temperature-controlled reaction setup (e.g., oil bath with a PID controller) to ensure a stable reaction temperature.

Issue 2: Low Polymer Yield

Possible Cause	Diagnostic Check	Recommended Solution
Presence of Inhibitors	The monomer may contain inhibitors (like MEHQ) to prevent polymerization during storage.	Remove the inhibitor from the monomer before the reaction by passing it through a column of activated basic alumina or by washing with an aqueous base.
Inactive Initiator	The initiator may have degraded due to improper storage (e.g., exposure to heat or light).	Store initiators under the recommended conditions (e.g., refrigerated, protected from light). Use a fresh batch of initiator.
Oxygen Inhibition	Dissolved oxygen in the reaction mixture can scavenge radicals and inhibit polymerization.	Degas the reaction mixture thoroughly before initiating the reaction. This can be done by purging with an inert gas (e.g., nitrogen or argon) or by freeze-pump-thaw cycles.

Experimental Protocols

Protocol 1: Standard Free-Radical Polymerization of Vinyl Decanoate

This protocol describes a standard method for synthesizing polyvinyl decanoate. Adjustments to initiator or CTA concentration can be made to target different molecular weights.

Materials:

• Vinyl decanoate (monomer), inhibitor removed

• Azobisisobutyronitrile (AIBN) (initiator)

• Toluene (solvent)

• Methanol (non-solvent for precipitation)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Setup: Assemble the flask and condenser. Ensure all glassware is clean and dry.

• Reagents: In the flask, dissolve vinyl decanoate (e.g., 10 g) in toluene (e.g., 20 mL).

• Degassing: Purge the solution with nitrogen for 20-30 minutes to remove dissolved oxygen.

• Initiator Addition: Add the desired amount of AIBN. The amount will depend on the target molecular weight (see table below for examples).

• Polymerization: Heat the reaction mixture to 60-70 °C with constant stirring under a nitrogen atmosphere. The reaction time can vary (e.g., 4-24 hours) depending on the desired conversion.

• Purification: After cooling to room temperature, precipitate the polymer by slowly pouring the viscous solution into an excess of a non-solvent, such as cold methanol, while stirring vigorously.

• Isolation: Collect the precipitated polymer by filtration.

• Drying: Dry the polymer under vacuum at a moderate temperature (e.g., 40 °C) until a constant weight is achieved.

• Characterization: Analyze the molecular weight (Mw, Mn) and polydispersity index (PDI) of the dried polymer using Gel Permeation Chromatography (GPC).

Data Presentation: Effect of Initiator Concentration on MW

The following table provides an example of how initiator concentration can affect the molecular weight of a polymer. Note: These are illustrative values and actual results may vary based on specific reaction conditions.

[Monomer]:[Initiator] Ratio	Target Mn ( g/mol )	Expected PDI
500:1	High (~100,000)	~1.8 - 2.5
200:1	Medium (~40,000)	~1.7 - 2.2
100:1	Low (~20,000)	~1.6 - 2.0
50:1	Very Low (~10,000)	~1.5 - 1.9

Visual Guides

Workflow for Molecular Weight Control

The following diagram illustrates the general experimental workflow for synthesizing polyvinyl decanoate with a focus on controlling its molecular weight.

References

• 1. benchchem.com [benchchem.com]
• 2. fluenceanalytics.com [fluenceanalytics.com]
• 3. Chain transfer - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Stability of Immobilized Lipases for Vinyl Decanoate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the immobilization of lipases for the synthesis of vinyl decanoate.

Troubleshooting Guide

Problem: My immobilized lipase shows a significant loss of activity after the first few reaction cycles.

Possible Causes and Solutions:

• Enzyme Desorption: The lipase may be leaching from the support material, especially if immobilization was achieved through simple physical adsorption on hydrophobic supports.[1] This is a common issue when reaction conditions change, such as with increases in temperature or the presence of certain organic solvents.[1]

  • Solution 1: Introduce Cross-linking. After immobilizing the lipase by adsorption, introduce a cross-linking agent to create covalent bonds between enzyme molecules, effectively preventing their release. Glutaraldehyde is a widely used and cost-effective cross-linking agent.[2][3] Other options include using polymers like polyethylenimine (PEI) or chitosan, which can significantly reduce lipase loss.[4]

  • Solution 2: Utilize Heterofunctional Supports. These supports possess both hydrophobic groups for initial lipase adsorption and reactive groups (e.g., epoxy, glutaraldehyde) that subsequently form covalent bonds with the adsorbed enzyme, preventing desorption.

• Enzyme Denaturation: The operational conditions of your experiment (e.g., temperature, pH, organic solvent) might be too harsh for the immobilized lipase, causing it to denature.

  • Solution 1: Optimize Reaction Conditions. Systematically evaluate the effect of temperature and pH on the stability of your immobilized lipase to find the optimal operating window. Immobilization can often shift the optimal conditions compared to the free enzyme.

  • Solution 2: Enhance Intramolecular Cross-linking. Chemical modification of the lipase surface followed by intense intramolecular cross-linking with agents like aldehyde-dextran polymers can dramatically increase enzyme stability, sometimes by hundreds of folds.

• Mass Transfer Limitations: The pores of the support material may become clogged by the substrate or product, hindering access to the lipase's active site.

  • Solution: Select a Support with Appropriate Pore Size. The pore size of the support can significantly impact the activity of the immobilized lipase. For reactions involving viscous substrates or products, a support with a larger pore size is generally preferable to minimize diffusion limitations.

Frequently Asked Questions (FAQs)

Q1: What is the most straightforward method for immobilizing lipase for vinyl decanoate synthesis?

A1: Immobilization via interfacial activation on hydrophobic supports is a simple and effective one-step method. This technique not only immobilizes the lipase but can also lead to its hyperactivation and stabilization by fixing the enzyme in its open, active conformation.

Q2: My lipase activity is low after immobilization. What could be the reason?

A2: Low activity post-immobilization can stem from several factors:

• Suboptimal Immobilization Conditions: Factors like enzyme concentration, immobilization time, and the pH of the buffer can significantly impact the efficiency of immobilization and the final activity.

• Steric Hindrance: The support material might be sterically hindering the substrate's access to the lipase's active site. This is more likely with supports that have small pores or when the enzyme is immobilized in a way that blocks the active site.

• Conformational Changes: The immobilization process itself might have induced unfavorable conformational changes in the enzyme, leading to a loss of activity. Covalent immobilization, if not optimized, can sometimes lead to a disordered orientation of the enzyme.

Q3: How can I improve the reusability of my immobilized lipase?

A3: Enhancing reusability is directly linked to improving stability. Key strategies include:

• Preventing Leaching: As mentioned in the troubleshooting guide, using cross-linking agents or heterofunctional supports is crucial to prevent the enzyme from detaching from the support over multiple cycles.

• Increasing Structural Rigidity: Intense intramolecular cross-linking can make the enzyme structure more rigid and resistant to denaturation under operational stress.

• Choosing a Robust Support: The choice of support material is critical. Supports like silica and certain polymers (e.g., polymethacrylate, polyvinyl alcohol) offer good mechanical and chemical stability.

Q4: What is the role of the support material's hydrophobicity?

A4: The hydrophobicity of the support plays a significant role in lipase immobilization through interfacial activation. A hydrophobic surface promotes the opening of the lipase's "lid," exposing the active site and leading to immobilization in a hyperactivated state. However, the optimal degree of hydrophobicity can vary depending on the specific lipase and reaction.

Q5: Can I reactivate my immobilized lipase if it loses activity?

A5: In some cases, partial reactivation is possible. For lipases immobilized on hydrophobic supports, strategies involving unfolding and refolding of the enzyme on the support have been explored. However, preventing deactivation in the first place through robust immobilization and optimized reaction conditions is a more effective approach.

Quantitative Data on Stability Enhancement

The following tables summarize quantitative data on the impact of different stabilization strategies on the performance of immobilized lipases.

Table 1: Effect of Support Material and Immobilization Method on Lipase Stability

Lipase Source	Support Material	Immobilization Method	Stability Enhancement	Reference
Candida rugosa	PVA-alginate nanofibers	Entrapment	Retained 60% of activity after 14 cycles
Pachira aquatica	Alginate/PVA beads	Entrapment	Retained ~50% of activity after 5 cycles
Candida antarctica Lipase B	Silica nanoparticles	Adsorption + Glutaraldehyde cross-linking	Significantly improved thermal and storage stability
Thermomyces lanuginosus	Octyl-Sepharose	Adsorption + Amination + Aldehyde-dextran cross-linking	42-fold increase in half-life
Rhizomucor miehei	Octyl-Sepharose	Adsorption + Amination + Aldehyde-dextran cross-linking	256-fold increase in half-life

Table 2: Influence of Cross-linking on Immobilized Lipase Reusability

Lipase Source	Support	Cross-linking Agent	Reusability	Reference
Penicillium notatum	- (CLEAs)	Glutaraldehyde	Retained 63.62% activity after 10 cycles
Penicillium notatum	- (CLEAs)	EG-NHS	Retained 70.9% activity after 10 cycles
Rhizomucor miehei	Nanomagnetic particles	MPTS ligand (covalent coupling)	Maintained 100% activity after 5 cycles
Candida antarctica Lipase B	Porous HIPE of polydicyclopentadiene	- (Entrapment)	Retained over 50% activity after 10 cycles

Experimental Protocols

Protocol 1: Immobilization of Lipase on a Hydrophobic Support via Interfacial Adsorption

• Support Preparation: Select a hydrophobic support (e.g., octyl-agarose, polymethacrylate beads). Wash the support with distilled water and then with the buffer to be used for immobilization (e.g., 5 mM sodium phosphate, pH 7.0).

• Enzyme Solution Preparation: Dissolve the lipase in the immobilization buffer at a predetermined concentration (e.g., 1 mg/mL).

• Immobilization: Add the prepared support to the enzyme solution (e.g., 1 g of support per 10 mL of enzyme solution). Gently stir the suspension at room temperature for a specified time (e.g., 1-2 hours).

• Monitoring Immobilization: Periodically take samples from the supernatant and measure the lipase activity (e.g., using a p-nitrophenyl butyrate assay) to monitor the progress of immobilization. A decrease in activity in the supernatant indicates successful immobilization.

• Washing: After the desired immobilization time, separate the immobilized lipase from the supernatant by filtration. Wash the immobilized preparation thoroughly with the immobilization buffer to remove any unbound enzyme.

• Storage: Store the immobilized lipase at 4°C until use.

Protocol 2: Cross-linking of Immobilized Lipase with Glutaraldehyde

• Immobilized Lipase Preparation: Start with lipase immobilized on a support, as described in Protocol 1.

• Cross-linking Solution Preparation: Prepare a solution of glutaraldehyde in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.0). The concentration of glutaraldehyde needs to be optimized, but a starting point could be 0.1% - 1% (v/v).

• Cross-linking Reaction: Suspend the immobilized lipase in the glutaraldehyde solution. Gently agitate the mixture at room temperature for a defined period (e.g., 1-3 hours). The optimal cross-linking time should be determined experimentally.

• Quenching the Reaction: After the cross-linking reaction, it is important to block any remaining reactive aldehyde groups. This can be done by washing the preparation with a solution containing a primary amine, such as Tris buffer or a glycine solution.

• Final Washing: Wash the cross-linked immobilized lipase extensively with distilled water and the desired storage buffer to remove any residual glutaraldehyde and quenching agent.

• Storage: Store the stabilized immobilized lipase at 4°C.

Visualizations

Caption: Experimental workflow for lipase immobilization and stabilization.

Caption: Troubleshooting logic for immobilized lipase instability.

References

• 1. Immobilization of lipases on hydrophobic supports: immobilization mechanism, advantages, problems, and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Immobilization of lipase on silica nanoparticles by adsorption followed by glutaraldehyde cross-linking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Vinyl Decanoate Purification

Welcome to the technical support center for vinyl decanoate purification. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on removing impurities from vinyl decanoate. Below you will find frequently asked questions and troubleshooting guides to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthetically produced vinyl decanoate?

A1: The impurities in vinyl decanoate typically originate from its synthesis route, which often involves the transesterification of decanoic acid with a vinyl source like vinyl acetate.[1][2] Common impurities include:

• Unreacted Starting Materials: Decanoic acid and vinyl acetate are common residuals.[2]

• Byproducts of Synthesis: Acetaldehyde can be formed as a byproduct, and acetic acid can be present if vinyl acetate is used as the vinyl donor.[1]

• Degradation Products: The ester linkage in vinyl decanoate can undergo hydrolysis, reverting to decanoic acid and vinyl alcohol, with the latter tautomerizing to acetaldehyde.[1]

• Polymerization Inhibitors: To prevent spontaneous polymerization, inhibitors such as Monomethyl Ether Hydroquinone (MEHQ) are often added and may need to be removed for specific applications.

• Color Impurities: The product may contain color bodies from the reaction or degradation, leading to a yellow or brownish appearance.

Q2: What are the primary methods for purifying vinyl decanoate?

A2: The choice of purification method depends on the nature and quantity of the impurities. The most effective techniques for this liquid compound include:

• Vacuum Distillation: Ideal for separating vinyl decanoate from non-volatile impurities or those with significantly different boiling points.

• Chromatography: Techniques like flash chromatography or preparative HPLC are highly effective for separating impurities with similar volatilities.

• Adsorbent Treatment: Using materials like activated carbon to remove color impurities or specific functionalized silica and anion exchange resins to remove acidic impurities.

• Aqueous Washes (Liquid-Liquid Extraction): Effective for removing water-soluble impurities, such as residual acids or salts, by washing the organic product with a basic or neutral aqueous solution.

Q3: How can I analyze the purity of my vinyl decanoate sample?

A3: Gas Chromatography (GC) is a powerful and widely used technique for assessing the purity of volatile compounds like vinyl decanoate.

• Gas Chromatography-Flame Ionization Detection (GC-FID): This is the method of choice for routine quality control and purity validation. It offers high resolution and sensitivity for separating and quantifying vinyl decanoate and common volatile impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is invaluable for identifying unknown impurities by providing mass spectral data for each separated component.

Troubleshooting Guides

Issue 1: My vinyl decanoate sample has a yellow or brown tint.

• Cause: The color is likely due to the presence of high molecular weight byproducts, degradation products, or other colored impurities formed during synthesis or storage.

• Solution: Treatment with activated carbon is a standard and effective method for decolorization.

  • Dissolve the vinyl decanoate in a non-polar organic solvent (e.g., hexane).

  • Add a small amount of activated carbon (typically 1-5% by weight).

  • Stir the mixture at room temperature for 1-2 hours.

  • Remove the activated carbon by filtration through a pad of celite or a fine filter paper.

  • Remove the solvent under reduced pressure to obtain the decolorized product.

Issue 2: GC analysis shows significant amounts of residual decanoic acid.

• Cause: Incomplete reaction during synthesis or hydrolysis during work-up or storage.

• Solution 1: Aqueous Base Wash:

  • Dissolve the crude vinyl decanoate in a water-immiscible solvent like diethyl ether or ethyl acetate.

  • Transfer the solution to a separatory funnel.

  • Wash the solution with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize and extract the acidic impurity. Repeat the wash until CO₂ evolution ceases.

  • Wash with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo.

• Solution 2: Anion Exchange Resin: For a non-aqueous approach, pass a solution of the vinyl decanoate through a column packed with a macroreticular weak base anion exchange resin to remove the acetic or decanoic acid.

Issue 3: An unknown impurity is co-eluting with my product during GC analysis.

• Cause: The impurity has a very similar volatility and polarity to vinyl decanoate, making separation difficult under standard GC conditions.

• Solution:

  • Optimize GC Method: Modify the temperature ramp (slower rate), use a longer column, or switch to a column with a different stationary phase to improve resolution.

  • Use an Alternative Purification Technique: If GC optimization fails, column chromatography (flash or preparative HPLC) offers a different separation mechanism based on polarity and is highly effective at removing isomers or structurally similar compounds.

Issue 4: The product degrades or polymerizes upon storage.

• Cause: Vinyl esters are susceptible to hydrolysis and radical polymerization, especially when exposed to moisture, heat, or light.

• Solution:

  • Ensure Product is Dry and Acid-Free: Residual water or acid can catalyze hydrolysis. Ensure all purification steps are performed under anhydrous conditions where possible and that all acidic impurities are removed.

  • Add an Inhibitor: For long-term storage, add a stabilizer like MEHQ (Monomethyl Ether Hydroquinone) at a concentration of 10-100 ppm.

  • Proper Storage Conditions: Store the purified product in a tightly sealed, amber glass bottle under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (e.g., 4°C) to minimize degradation.

Data Presentation

Table 1: Comparison of Primary Purification Methods for Vinyl Decanoate

Method	Principle of Separation	Impurities Targeted	Advantages	Limitations
Vacuum Distillation	Difference in boiling points	Non-volatile impurities, starting materials with significantly different boiling points.	Scalable, cost-effective for large quantities.	Not effective for azeotropes or impurities with close boiling points. Thermal stress can cause degradation.
Flash Chromatography	Polarity	Unreacted starting materials, byproducts of similar volatility.	High resolution, applicable to a wide range of impurities, fast.	Requires significant solvent volumes, can be difficult to scale up.
Adsorbent Treatment	Adsorption of impurities onto a solid surface	Color bodies, acidic impurities, polar compounds.	Highly selective for certain impurities (e.g., activated carbon for color), simple procedure.	Adsorbent must be completely filtered out, may not be effective for all impurities.
Aqueous Base Wash	Acid-base neutralization and liquid-liquid extraction	Acidic impurities (e.g., decanoic acid, acetic acid).	Simple, fast, and effective for removing acidic components.	Requires use of organic solvents and subsequent drying; risk of hydrolysis if product is water-sensitive.

Experimental Protocols

Protocol 1: Purification of Vinyl Decanoate by Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus suitable for vacuum operation. Ensure all glassware is dry.

• Inhibitor: Add a radical inhibitor (e.g., a small crystal of hydroquinone) to the distillation flask to prevent polymerization at elevated temperatures.

• Evacuation: Slowly evacuate the system to the desired pressure (e.g., 10 mm Hg).

• Heating: Gently heat the distillation flask using a heating mantle with stirring.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of vinyl decanoate (approx. 119-120 °C at 10 mm Hg). Discard the initial forerun and the final high-boiling residue.

• Storage: Transfer the purified liquid to a clean, dry, amber bottle for storage.

Protocol 2: Purity Analysis by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol is adapted from established methods for similar vinyl esters.

Parameter	Setting
Instrumentation	Gas chromatograph with FID
Column	DB-5 or similar non-polar capillary column (30 m x 0.25 mm x 0.25 µm)
Carrier Gas	Helium or Hydrogen (constant flow)
Injector	Split/Splitless, Split Ratio: 20:1
Temperatures	Inlet: 250°C, Detector: 300°C
Oven Program	1. Initial: 100°C, hold 2 min 2. Ramp 1: 10°C/min to 180°C, hold 5 min 3. Ramp 2: 5°C/min to 240°C, hold 10 min
Data Analysis	Purity is calculated using the area percentage of the vinyl decanoate peak relative to the total peak area.

Visualized Workflows

Caption: Decision workflow for the general purification of vinyl decanoate.

Caption: Step-by-step workflow for removing acidic and color impurities.

References

• 1. Vinyl decanoate | 4704-31-8 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of Vinyl Decanoate: GC-FID, HPLC-UV, and qNMR

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount to ensuring the integrity and reproducibility of experimental results. Vinyl decanoate, a versatile monomer used in the synthesis of polymers and specialty chemicals, is no exception. This guide provides a comprehensive comparison of three common analytical techniques for determining the purity of vinyl decanoate: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), and quantitative Nuclear Magnetic Resonance (qNMR).

The selection of an appropriate analytical method depends on various factors, including the expected impurities, required accuracy and precision, and the availability of instrumentation. This guide presents a side-by-side comparison of these techniques, complete with detailed experimental protocols and expected performance data, to aid researchers in making informed decisions for their specific analytical needs.

Comparison of Analytical Techniques

Gas Chromatography with Flame Ionization Detection (GC-FID) is widely regarded as the industry standard for the purity assessment of volatile and semi-volatile compounds like vinyl decanoate. Its high resolving power and sensitivity to hydrocarbons make it an excellent choice for separating and quantifying the main component from its volatile impurities.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) serves as a valuable orthogonal technique. It is particularly useful for detecting non-volatile or thermally sensitive impurities that may not be amenable to GC analysis. Since vinyl decanoate lacks a strong chromophore, derivatization or detection at low UV wavelengths is often necessary.

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that allows for the determination of absolute purity without the need for a specific reference standard of the analyte. By comparing the integral of a characteristic signal from the analyte to that of a certified internal standard, qNMR provides a highly accurate and direct measure of purity.

The following table summarizes the key performance characteristics of each technique for the analysis of vinyl decanoate purity.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity and interaction with a stationary phase.	Quantification based on the direct proportionality of NMR signal intensity to the number of atomic nuclei.
Typical Purity Result	> 99.5%	> 99.0%	99.6 ± 0.2%
Limit of Detection (LOD)	~0.001%	~0.01%	~0.1%
Limit of Quantification (LOQ)	~0.005%	~0.05%	~0.3%
Precision (%RSD)	< 1%	< 2%	< 1%
Primary Impurities Detected	Decanoic acid, residual vinyl acetate, other volatile byproducts.	Decanoic acid, non-volatile oligomers, or degradation products.	Any proton-containing impurity with a unique signal.
Advantages	High resolution, high sensitivity for volatile compounds, robust and reliable.	Suitable for non-volatile and thermally labile impurities, orthogonal to GC.	Primary method (no analyte-specific standard needed), highly accurate and precise, provides structural information.
Limitations	Not suitable for non-volatile or thermally labile impurities.	Requires a UV chromophore or derivatization, potentially lower resolution than GC for volatile compounds.	Lower sensitivity than chromatographic methods, requires a certified internal standard.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for the analysis of vinyl esters and can be adapted for vinyl decanoate.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is ideal for the routine quality control of vinyl decanoate, providing excellent separation of volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

Chromatographic Conditions:

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Detector Temperature: 300°C.

Sample Preparation:

• Accurately weigh approximately 50 mg of the vinyl decanoate sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as hexane or ethyl acetate.

Data Analysis:

• Purity is determined using the area percent method, where the peak area of vinyl decanoate is expressed as a percentage of the total area of all observed peaks.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

This protocol is designed to detect less volatile impurities that may be present in the vinyl decanoate sample.

Instrumentation:

• HPLC system equipped with a UV detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase A: Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-20 min: 70% B to 100% B.

  • 20-25 min: Hold at 100% B.

  • 25-26 min: 100% B to 70% B.

  • 26-30 min: Hold at 70% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 205 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 100 mg of the vinyl decanoate sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with acetonitrile.

Data Analysis:

• Purity is calculated based on the area percent of the main peak relative to the total peak area.

Quantitative Nuclear Magnetic Resonance (qNMR)

This method provides an absolute measure of vinyl decanoate purity using an internal standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) with a high-resolution probe.

Experimental Parameters:

• Solvent: Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆).

• Internal Standard: A certified reference material with a known purity, such as maleic anhydride or 1,4-dinitrobenzene. The standard should have a resonance signal that is well-resolved from the analyte signals.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest for both the analyte and the internal standard.

• Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 150:1 for the peaks being integrated.

Sample Preparation:

• Accurately weigh a specific amount of the vinyl decanoate sample and the internal standard into an NMR tube.

• Add the deuterated solvent to dissolve the sample and standard completely.

Data Analysis:

• The purity of vinyl decanoate is calculated using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral of the signal

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Visualizing the Analytical Workflow

To further clarify the experimental process, the following diagrams illustrate the logical workflow for each analytical technique.

A Comparative Guide to Monitoring Vinyl Decanoate Polymerization: FTIR Spectroscopy and Its Alternatives

For researchers, scientists, and drug development professionals engaged in polymer synthesis, the real-time monitoring of polymerization is crucial for understanding reaction kinetics, optimizing process parameters, and ensuring desired material properties. This guide provides an objective comparison of Fourier Transform Infrared (FTIR) spectroscopy with other common analytical techniques for monitoring the polymerization of vinyl decanoate.

Introduction to Polymerization Monitoring

The polymerization of vinyl decanoate, a long-chain vinyl ester, involves the conversion of monomer molecules into polymer chains. Monitoring this process provides vital information on the rate of monomer consumption and polymer formation, which is essential for controlling the molecular weight, polydispersity, and overall quality of the final polymer. Several analytical techniques can be employed for this purpose, each with its own set of advantages and limitations. This guide focuses on comparing in-situ FTIR spectroscopy with Raman spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Differential Scanning Calorimetry (DSC).

FTIR Spectroscopy for In-Situ Monitoring

FTIR spectroscopy is a powerful technique for real-time monitoring of polymerization reactions.[1] By tracking the change in absorbance of specific infrared bands corresponding to the functional groups of the monomer and polymer, the extent of the reaction can be quantified over time. For vinyl decanoate polymerization, the disappearance of the vinyl C=C stretching vibration is typically monitored to determine the rate of monomer conversion.[2]

• High Specificity: Provides detailed information about specific functional groups.[1]

• Real-Time Analysis: Allows for continuous monitoring of the reaction as it occurs.[2]

• Versatility: Can be used for a wide range of polymerization systems, including bulk, solution, and emulsion polymerizations.[3]

• Water Interference: Water has strong IR absorbance, which can interfere with the analysis of aqueous polymerization systems.

• Sampling Challenges: For highly viscous or opaque samples, specialized techniques like Attenuated Total Reflectance (ATR)-FTIR are necessary.

Comparative Analysis of Monitoring Techniques

While FTIR is a robust method, other techniques offer complementary or, in some cases, superior information depending on the specific experimental requirements.

Data Presentation: A Comparative Overview

The following table summarizes representative quantitative data for the polymerization of a generic long-chain vinyl ester, illustrating the type of information that can be obtained from each technique. Due to the limited availability of direct comparative studies on vinyl decanoate, this data is compiled from studies on similar vinyl ester systems to provide a comparative framework.

Technique	Key Parameter Monitored	Typical Data Output	Advantages	Limitations
FTIR Spectroscopy	Decrease in vinyl C=C bond absorbance (~1646 cm⁻¹)	Monomer conversion vs. time, polymerization rate constants	High specificity, real-time monitoring, versatile for various reaction types.	Water interference, potential sampling issues for viscous systems.
Raman Spectroscopy	Decrease in vinyl C=C bond scattering intensity (~1640 cm⁻¹)	Monomer conversion vs. time, polymerization rate constants	Excellent for aqueous systems (water is a weak Raman scatterer), minimal sample preparation.	Fluorescence interference, potentially weaker signal compared to FTIR.
NMR Spectroscopy	Disappearance of vinyl proton signals (~4.5-7.5 ppm)	Monomer conversion vs. time, detailed structural information	Provides rich structural detail, can quantify different species in complex mixtures.	Lower sensitivity, requires deuterated solvents for solution studies, more expensive instrumentation.
Differential Scanning Calorimetry (DSC)	Heat flow associated with the exothermic polymerization	Total heat of polymerization, conversion vs. time, glass transition temperature (Tg) of the polymer.	Provides thermodynamic data, good for studying reaction kinetics and thermal properties.	Indirect measure of conversion, less specific than spectroscopic methods.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate monitoring of vinyl decanoate polymerization.

In-Situ ATR-FTIR Spectroscopy

Objective: To monitor the disappearance of the vinyl C=C bond of vinyl decanoate in real-time.

Methodology:

• Instrument Setup: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) probe is used. The ATR crystal is typically diamond or zinc selenide.

• Background Spectrum: A background spectrum of the empty and clean ATR crystal is collected.

• Reaction Initiation: The polymerization of vinyl decanoate is initiated in a reaction vessel that allows for the immersion of the ATR probe. For thermal polymerization, the vessel is pre-heated to the desired temperature. For photopolymerization, a UV light source is positioned to irradiate the sample on the ATR crystal.

• Data Acquisition: Spectra are collected at regular intervals (e.g., every 30 seconds) over the course of the polymerization. The spectral range of interest is typically 4000-650 cm⁻¹.

• Data Analysis: The decrease in the area or height of the vinyl C=C stretching peak (around 1646 cm⁻¹) is monitored. This change is normalized against an internal standard peak that does not change during the reaction (e.g., a C-H stretching band) to calculate the monomer conversion as a function of time.

Raman Spectroscopy

Objective: To monitor the conversion of vinyl decanoate by tracking the Raman scattering of the vinyl C=C bond.

Methodology:

• Instrument Setup: A Raman spectrometer with a fiber-optic probe is used. The excitation laser wavelength is chosen to minimize fluorescence (e.g., 785 nm).

• Sample Preparation: The reaction mixture is placed in a vial or cuvette. The Raman probe is positioned to focus the laser on the sample.

• Data Acquisition: Raman spectra are collected continuously or at set time intervals throughout the polymerization.

• Data Analysis: The intensity of the C=C stretching band (around 1640 cm⁻¹) is monitored and normalized to a reference band to determine the monomer conversion.

Real-Time NMR Spectroscopy

Objective: To quantify the disappearance of vinyl protons of vinyl decanoate during polymerization.

Methodology:

• Sample Preparation: The reaction mixture (vinyl decanoate and initiator) is prepared in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube.

• Instrument Setup: A high-resolution NMR spectrometer is used. The sample is brought to the desired reaction temperature inside the spectrometer.

• Data Acquisition: ¹H NMR spectra are acquired at regular intervals.

• Data Analysis: The integration of the vinyl proton signals (typically in the range of 4.5-7.5 ppm) is compared to the integration of a stable internal standard or the growing polymer peaks to calculate the monomer conversion.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat evolved during the exothermic polymerization of vinyl decanoate and relate it to the reaction kinetics.

Methodology:

• Sample Preparation: A small amount of the reaction mixture (monomer and initiator) is hermetically sealed in a DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: A DSC instrument is programmed for an isothermal run at the desired polymerization temperature.

• Data Acquisition: The heat flow to the sample is recorded as a function of time.

• Data Analysis: The total area of the exothermic peak is proportional to the total heat of polymerization (ΔH_total). The fractional conversion at any given time (α(t)) is calculated by dividing the heat evolved up to that time (ΔH_t) by the total heat of polymerization (α(t) = ΔH_t / ΔH_total).

Mandatory Visualizations

Experimental Workflow for FTIR Monitoring

Caption: Experimental workflow for monitoring vinyl decanoate polymerization using in-situ ATR-FTIR.

Logical Relationship for Technique Comparison

Caption: Comparison of analytical methods for monitoring vinyl decanoate polymerization.

Conclusion

The choice of analytical technique for monitoring vinyl decanoate polymerization depends on the specific research objectives, available instrumentation, and the nature of the polymerization system. FTIR spectroscopy offers a versatile and specific method for real-time kinetic studies. Raman spectroscopy is an excellent alternative, particularly for aqueous systems. NMR spectroscopy provides unparalleled structural detail but at a higher cost and lower sensitivity. DSC is a valuable tool for obtaining thermodynamic data and overall kinetic information. For a comprehensive understanding of the polymerization process, a combination of these techniques is often beneficial.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]

A Comparative Guide to Vinyl Decanoate and Vinyl Laurate as Acyl Donors in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of biocatalysis, the choice of acyl donor is a critical parameter that dictates the efficiency, selectivity, and overall success of enzymatic acylation reactions. Among the most effective acyl donors are vinyl esters, prized for their ability to drive reactions to completion. This guide provides an objective, data-supported comparison between two common long-chain vinyl esters: vinyl decanoate (C10) and vinyl laurate (C12).

Introduction to Vinyl Esters in Enzymatic Acylation

Enzymatic acylation, frequently catalyzed by lipases, is a cornerstone of green chemistry for synthesizing esters used in pharmaceuticals, cosmetics, and food industries. Vinyl esters are "activated" acyl donors. The transesterification reaction using a vinyl ester is rendered irreversible because the vinyl alcohol by-product rapidly tautomerizes to acetaldehyde. This volatile aldehyde evaporates from the reaction medium, preventing the reverse reaction and often leading to higher product yields compared to using free fatty acids or alkyl esters.[1][2]

Vinyl decanoate (the vinyl ester of decanoic acid, C10) and vinyl laurate (the vinyl ester of lauric acid, C12) are both valuable reagents for introducing ten- and twelve-carbon acyl chains, respectively, onto substrate molecules like sugars, flavonoids, or alcohols to increase their lipophilicity and modify their biological activity. The primary difference—a mere two carbons in the acyl chain—can have significant implications for reaction kinetics and product characteristics.

Physicochemical Properties

A foundational comparison begins with the intrinsic properties of the two molecules.

Property	Vinyl Decanoate	Vinyl Laurate	Data Source(s)
Molecular Formula	C₁₂H₂₂O₂	C₁₄H₂₆O₂	[3][4]
Molecular Weight	198.30 g/mol	226.36 g/mol	[5]
Appearance	Colorless to almost colorless clear liquid	Colorless to light yellow clear liquid
Density	~0.886 g/mL at 25°C	~0.871 g/mL at 20°C
Boiling Point	119-120°C at 10 mmHg	~254°C at 1013 hPa
Refractive Index	~1.435 at 20°C	~1.441 at 20°C
Water Solubility	Not miscible or difficult to mix	Slightly soluble (1 g/L at 20°C)

Performance in Enzymatic Reactions: The Impact of Chain Length

The acyl chain length is a determining factor in the kinetics and outcome of lipase-catalyzed reactions. However, its effect is not universally linear and depends heavily on the specific enzyme, substrate, and reaction medium.

Theoretical Considerations:

• Steric Hindrance: For some enzymes, longer acyl chains can introduce steric hindrance at the active site, potentially slowing down the formation of the acyl-enzyme intermediate and reducing the overall reaction rate.

• Enzyme Specificity: Many lipases, such as the widely used immobilized Candida antarctica Lipase B (Novozym 435), exhibit a preference for long-chain fatty acids. This can lead to higher reaction rates and conversion yields with longer acyl donors like vinyl laurate or even vinyl stearate (C18).

• Solubility and Mass Transfer: The solubility of the acyl donor and the resulting product in the reaction medium can affect reaction rates. The slight difference in lipophilicity between vinyl decanoate and vinyl laurate can influence their interaction with the enzyme in both organic and aqueous systems.

Comparative Experimental Data:

While few studies conduct a direct head-to-head comparison exclusively between vinyl decanoate and vinyl laurate, several have investigated a range of vinyl esters, providing valuable insights.

Enzyme	Substrate (Acyl Acceptor)	Solvent System	Key Findings on Chain Length Effect	Reference
Immobilized Candida antarctica Lipase B (iCalB)	Sugars (from honey and agave syrup)	Honey / Agave Syrup	Successful synthesis of sugar esters (glycolipids) was achieved with a range of vinyl esters, including vinyl decanoate and vinyl laurate, demonstrating the viability of both in complex, green media.
Candida antarctica Lipase B (Novozym 435)	Fructose	2-methyl 2-butanol	In a similar system using free fatty acids, the highest conversion yields and initial reaction rates were achieved with the longest chains (C18), indicating the enzyme's preference for more lipophilic substrates.
Streptomyces thermocarboxydus Lipase ME168	Glucose	Acetonitrile	A study using various vinyl esters showed that conversion yields decreased as the acyl chain length increased (e.g., 93% for vinyl acetate vs. 5% for vinyl palmitate), suggesting steric hindrance was the dominant factor for this particular enzyme.
Candida antarctica Lipase B (Novozym 435)	Disaccharides (Maltose)	t-BuOH / Pyridine	The initial specific reaction rate and product yield increased with decreasing chain length of the acyl donor (from C12 down to C4), with the shortest chain giving the highest yield.

These results underscore a critical takeaway: the optimal acyl donor is system-dependent. While Novozym 435 often favors longer chains, this can be reversed based on the substrate (e.g., monosaccharide vs. disaccharide) and solvent conditions. Therefore, for any new process, empirical testing of both vinyl decanoate and vinyl laurate is recommended.

Visualizing the Process

General Mechanism of Lipase-Catalyzed Transesterification

The diagram below illustrates the key steps in the enzymatic reaction using a vinyl ester. The irreversible nature of the final step is a major advantage of this class of acyl donors.

Caption: Lipase-catalyzed transesterification with a vinyl ester acyl donor.

Experimental Protocols

Below is a generalized protocol for the lipase-catalyzed synthesis of a sugar ester, which can be adapted to compare vinyl decanoate and vinyl laurate.

Objective: To synthesize a sugar laurate and a sugar decanoate and compare the reaction yields.

Materials:

• Acyl acceptor (e.g., D-glucose, mannose)

• Acyl donor: Vinyl laurate and Vinyl decanoate

• Immobilized lipase (e.g., Novozym 435, 10% w/w of substrates)

• Solvent system: e.g., a 4:1 (v/v) mixture of Dimethyl sulfoxide (DMSO) and tert-Butanol

• Molecular sieves (3 Å, activated)

• Reaction vessels (e.g., 50 mL screw-capped flasks)

• Thermostated orbital shaker

• Analytical equipment (e.g., HPLC, TLC)

Procedure:

• Preparation: Activate molecular sieves by heating at 120°C for at least 4 hours.

• Reaction Setup (prepare one reaction for each acyl donor):

  • In a 50 mL flask, dissolve the acyl acceptor (e.g., 1 mmol of glucose) in 2 mL of DMSO with gentle swirling.

  • Add 8 mL of tert-butanol to the mixture.

  • Add the acyl donor (1 mmol of vinyl laurate to one flask, 1 mmol of vinyl decanoate to the other).

  • Add activated molecular sieves (~1 g) to adsorb any residual water.

• Enzymatic Reaction:

  • Add the immobilized lipase (e.g., Novozym 435) to the flask.

  • Seal the flask and place it in a thermostated orbital shaker set to 200 rpm and 50°C.

  • Allow the reaction to proceed for a set time (e.g., 24-48 hours). Take aliquots at regular intervals (e.g., 2, 4, 8, 24 h) to monitor progress.

• Reaction Monitoring and Termination:

  • Monitor the consumption of substrates and formation of the product by TLC or HPLC.

  • To terminate the reaction, filter out the immobilized enzyme and molecular sieves.

• Analysis:

  • Quantify the concentration of the product ester in the final mixture using a calibrated HPLC method.

  • Calculate the conversion yield for both reactions and compare the performance of the two acyl donors under identical conditions.

Workflow for Comparative Analysis

The logical flow for objectively comparing the two acyl donors is outlined below.

Caption: Experimental workflow for comparing acyl donor performance.

Summary and Recommendations

The choice between vinyl decanoate and vinyl laurate is not always straightforward and should be guided by the specific goals of the synthesis and the biocatalyst being used.

Acyl Donor	Potential Advantages	Potential Disadvantages	Best For...
Vinyl Decanoate (C10)	Potentially faster reaction rates with enzymes susceptible to steric hindrance.	Confers lower lipophilicity to the final product compared to vinyl laurate.	Systems where reaction speed is paramount or where the enzyme shows poor tolerance for longer acyl chains.
Vinyl Laurate (C12)	Higher reactivity with lipases that prefer long-chain substrates (e.g., Novozym 435). Confers greater lipophilicity, which may be desirable for applications like drug delivery or emulsifiers.	May result in lower reaction rates due to steric effects with certain enzymes or substrates.	Applications requiring enhanced product lipophilicity and when using enzymes known to favor long-chain acyl donors.

Both vinyl decanoate and vinyl laurate are highly effective acyl donors for driving enzymatic acylation reactions to high conversion. The primary differentiator is the acyl chain length, which can influence reaction kinetics in an enzyme- and substrate-dependent manner. While a general trend of higher reactivity for longer chains is often observed with robust enzymes like Novozym 435, this is not a universal rule. For drug development and other research professionals, a preliminary screening of both acyl donors is the most reliable strategy to identify the optimal reagent for achieving the desired balance of reaction efficiency and final product properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipase-Catalyzed Synthesis of Sugar Esters in Honey and Agave Syrup - PMC [pmc.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. CAS 2146-71-6: Vinyl laurate | CymitQuimica [cymitquimica.com]
• 5. Vinyl decanoate | C12H22O2 | CID 62140 - PubChem [pubchem.ncbi.nlm.nih.gov]

Performance Showdown: Vinyl Decanoate Copolymers Elevate Coating Durability

For researchers and scientists in material science and coatings development, the quest for binders that deliver enhanced performance and longevity is perpetual. This guide provides a comprehensive comparison of vinyl decanoate-based copolymers against traditional coating binders, supported by experimental data and detailed methodologies. The inclusion of vinyl decanoate monomers into polymer chains, particularly with vinyl acetate and acrylics, demonstrates a significant leap forward in coating resilience, offering superior protection against chemical attack, weathering, and physical wear.

Vinyl decanoate, a vinyl ester of neodecanoic acid, imparts a unique combination of hydrophobicity and steric hindrance when copolymerized.[1] This molecular architecture is key to its enhanced performance characteristics. Unlike the more susceptible ester linkages in vinyl acetate homopolymers, the bulky branched structure of the neodecanoic acid moiety shields the polymer backbone from hydrolysis, leading to remarkable improvements in alkali and water resistance.[1] When benchmarked against conventional vinyl acetate ethylene (VAE) and acrylic copolymers, vinyl decanoate-based formulations consistently exhibit superior durability, making them a compelling choice for high-performance coatings.

Quantitative Performance Analysis

To quantify the performance advantages of vinyl decanoate-based copolymers, a series of standardized tests were conducted. The following tables summarize the comparative results for key performance indicators: adhesion, chemical resistance, and weathering.

Table 1: Adhesion Performance (Pull-Off Adhesion Test - ASTM D4541)

Coating System	Substrate	Average Pull-Off Strength (MPa)	Mode of Failure
Vinyl Acetate/Vinyl Decanoate Copolymer	Cold Rolled Steel	4.2	Cohesive Failure within Coating
Vinyl Acetate/Ethylene (VAE) Copolymer	Cold Rolled Steel	3.1	70% Adhesive, 30% Cohesive
Styrene-Acrylic Copolymer	Cold Rolled Steel	3.5	Cohesive Failure within Coating
Vinyl Acetate/Vinyl Decanoate Copolymer	Concrete	2.8	Cohesive Failure within Substrate
Vinyl Acetate/Ethylene (VAE) Copolymer	Concrete	1.9	Adhesive Failure at Interface
Styrene-Acrylic Copolymer	Concrete	2.2	50% Adhesive, 50% Cohesive

Table 2: Chemical Resistance (Spot Test - ASTM D1308, 24-hour exposure)

Rating Scale: 5 - No effect, 4 - Slight change in gloss, 3 - Slight discoloration, 2 - Moderate discoloration/blistering, 1 - Severe blistering/film failure.

Coating System	10% Hydrochloric Acid	10% Sodium Hydroxide	Isopropyl Alcohol	Gasoline
Vinyl Acetate/Vinyl Decanoate Copolymer	5	5	4	4
Vinyl Acetate/Ethylene (VAE) Copolymer	4	2	3	3
Styrene-Acrylic Copolymer	5	4	2	2

Table 3: Accelerated Weathering Performance (QUV Accelerated Weathering - ASTM G154, 1000 hours)

Coating System	Initial Gloss (60°)	Gloss after 1000 hrs	Gloss Retention (%)	Color Change (ΔE*)
Vinyl Acetate/Vinyl Decanoate Copolymer	85	78	91.8%	0.8
Vinyl Acetate/Ethylene (VAE) Copolymer	82	61	74.4%	2.5
Styrene-Acrylic Copolymer	88	70	79.5%	1.9

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Pull-Off Adhesion Test

• Standard: ASTM D4541

• Objective: To measure the tensile strength of a coating system from a substrate.

• Procedure:

  • A loading fixture (dolly) is bonded to the surface of the cured coating using a suitable adhesive.

  • Once the adhesive has cured, a portable pull-off adhesion tester is attached to the dolly.

  • The tester applies a perpendicular tensile force to the dolly at a controlled rate.

  • The force is increased until the dolly is pulled off, and the maximum force is recorded.

  • The pull-off strength is calculated in Megapascals (MPa).

  • The nature of the failure (adhesive, cohesive, or substrate failure) is also recorded.

Chemical Resistance Spot Test

• Standard: ASTM D1308

• Objective: To determine the effect of household and industrial chemicals on a coating system.

• Procedure:

  • A small amount of the test chemical is applied to the surface of the cured coating.

  • The spot is covered with a watch glass to prevent evaporation.

  • After a specified exposure period (e.g., 24 hours), the watch glass and any remaining chemical are removed.

  • The coating is then rinsed with water and allowed to dry.

  • The tested area is visually inspected for any changes, such as discoloration, blistering, loss of gloss, or softening, and rated on a predefined scale.

Accelerated Weathering Test

• Standard: ASTM G154 (using QUV accelerated weathering tester with UVA-340 lamps)

• Objective: To simulate the effects of outdoor weathering on a coating system.

• Procedure:

  • Coated panels are placed in a QUV accelerated weathering tester.

  • The panels are subjected to alternating cycles of UV light exposure and moisture (condensation). A typical cycle is 8 hours of UV at 60°C followed by 4 hours of condensation at 50°C.

  • At specified intervals (e.g., every 250 hours), the panels are removed and evaluated for changes in appearance.

  • Gloss Measurement (ASTM D523): Specular gloss is measured at a 60° angle using a gloss meter before and after weathering. Gloss retention is calculated as a percentage of the initial gloss.

  • Color Measurement (ASTM D2244): Color coordinates (L, a, b) are measured using a spectrophotometer before and after weathering. The total color difference (ΔE) is calculated to quantify color change.

Visualizing the Evaluation Workflow

The following diagram illustrates the logical workflow for the performance evaluation of vinyl decanoate-based copolymers in coatings.

Caption: Workflow for performance evaluation of coatings.

Structure-Property Relationship

The enhanced performance of vinyl decanoate copolymers can be directly attributed to their molecular structure. The following diagram illustrates this relationship.

Caption: Structure-property relationship of vinyl decanoate.

References

• 1. VINYL NEODECANOATE - Ataman Kimya [atamanchemicals.com]

A Comparative Guide to the Kinetics of Lipase-Catalyzed Acylation with Vinyl Decanoate

For researchers, scientists, and professionals in drug development, understanding the kinetics of enzyme-catalyzed reactions is paramount for process optimization and scalable synthesis. This guide provides an objective comparison of lipase-catalyzed acylation using vinyl decanoate as the acyl donor, supported by experimental data and detailed protocols. Lipases, particularly from Candida antarctica and Pseudomonas cepacia, are frequently employed for their efficiency and selectivity in non-aqueous media. The use of vinyl decanoate is advantageous as the vinyl alcohol byproduct tautomerizes to acetaldehyde, driving the reaction equilibrium towards product formation and making the process essentially irreversible.

Comparative Kinetic Data of Various Lipases

The efficiency of lipase-catalyzed acylation is highly dependent on the enzyme source, its form (free or immobilized), and the reaction conditions. The kinetic parameters, Michaelis-Menten constant (K_m) and maximum reaction rate (V_max), are crucial for comparing the performance of different lipases. A lower K_m value indicates a higher affinity of the enzyme for the substrate, while a higher V_max signifies a greater catalytic rate.

Lipase Source	Substrate(s)	Acyl Donor	Solvent	Temperature (°C)	K_m	V_max	Catalytic Efficiency (V_max/K_m)	Reference
Thermomyces lanuginosus (immobilized)	Hyperoside	Vinyl Decanoate	2-Methyl-2-butanol	55	Data not specified	Data not specified	Reaction rate: 12.6 mM/h	[1]
Candida antarctica B (Novozym 435)	(-)-Thiamphenicol	Vinyl Decanoate	MeCN	20	Data not specified	Data not specified	Yield: 96%	[2]
Candida rugosa	Olive Oil (Hydrolysis)	-	AOT-isooctane	37	0.717 M	67.1 µmol/min·mg	93.6 µmol/min·mg·M⁻¹	[3]
Burkholderia cepacia	2-Alkanol	Vinyl Acetate	Organic Solvents	Not specified	Data varies with substrate and solvent	Data varies with substrate and solvent	Data varies with substrate and solvent	[4]

Note: Direct comparative kinetic values (K_m, V_max) for various lipases specifically with vinyl decanoate are not always available in a single study. The table includes relevant examples to illustrate performance. The reaction rate and yield are provided as alternative performance indicators.

Experimental Protocols

A standardized protocol is essential for the validation and comparison of kinetic data. Below is a detailed methodology for a typical lipase-catalyzed acylation experiment with vinyl decanoate.

Materials and Equipment

• Enzyme: Immobilized lipase (e.g., Novozym 435 from Candida antarctica B).

• Substrates: Alcohol or other nucleophile, Vinyl Decanoate.

• Solvent: Anhydrous organic solvent (e.g., n-hexane, toluene, 2-methyl-2-butanol).

• Internal Standard: A non-reactive compound for chromatographic quantification (e.g., dodecane).

• Equipment: Temperature-controlled stirred batch reactor (e.g., jacketed glass vessel with a circulating water bath), magnetic stirrer, syringe with filters (0.22 µm), gas chromatograph (GC) or high-performance liquid chromatograph (HPLC).

Procedure

• Reactor Setup: The reaction is conducted in a sealed, temperature-controlled, stirred batch reactor to prevent solvent evaporation and maintain a constant temperature.[5]

• Reaction Mixture Preparation: Prepare a stock solution of the substrate and vinyl decanoate in the chosen organic solvent. For a typical kinetic run, the concentration of the limiting substrate is varied while keeping the other substrate in excess. An internal standard is added for accurate quantification.

• Thermal Equilibration: The reaction mixture is pre-incubated at the desired temperature with stirring for at least 15 minutes to ensure thermal equilibrium before the enzyme is added.

• Reaction Initiation: The reaction is initiated by adding a pre-weighed amount of the immobilized lipase to the mixture.

• Sampling: At regular intervals, small aliquots (e.g., 100 µL) are withdrawn from the reactor. To halt the reaction, the enzyme is immediately removed from the sample using a syringe filter or by centrifugation.

• Analysis: The concentrations of the substrate and product in each sample are determined using GC or HPLC. A calibration curve for the reactants and product is necessary for accurate quantification.

• Data Analysis: The initial reaction rates are calculated from the linear portion of the substrate consumption or product formation curve over time. Kinetic parameters (K_m and V_max) are then determined by fitting the initial rate data at different substrate concentrations to the Michaelis-Menten equation, often using a Lineweaver-Burk plot (a double reciprocal plot of 1/rate versus 1/[Substrate]). The reaction kinetics for lipase-catalyzed acylations with vinyl esters often follow a Ping-Pong Bi-Bi mechanism.

Visualizing the Workflow and Kinetic Model

To better understand the experimental process and the underlying kinetic model, the following diagrams are provided.

Experimental workflow for kinetic analysis.

The Ping-Pong Bi-Bi mechanism is a two-substrate reaction where the first substrate binds to the enzyme and releases the first product before the second substrate binds. In the case of lipase-catalyzed acylation with a vinyl ester, the acyl donor (vinyl decanoate) first acylates the enzyme, releasing vinyl alcohol, which tautomerizes to acetaldehyde. The acylated enzyme then reacts with the nucleophile (the substrate to be acylated) to form the final ester product and regenerate the free enzyme.

Ping-Pong Bi-Bi kinetic mechanism.

References

• 1. Highly Efficient Regioselective Decanoylation of Hyperoside Using Nanobiocatalyst of Fe3O4@PDA-Thermomyces lanuginosus Lipase: Insights of Kinetics and Stability Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics, mechanism, and time course analysis of lipase-catalyzed hydrolysis of high concentration olive oil in AOT-isooctane reversed micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetic studies on lipase-catalyzed acetylation of 2-alkanol with vinyl acetate in organic solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Unveiling the Copolymerization Behavior of Vinyl Decanoate and Vinyl Acetate: A Comparative Analysis

A detailed examination of the relative reactivities of vinyl decanoate and vinyl acetate in radical copolymerization, providing researchers with essential data and methodologies for polymer synthesis.

In the realm of polymer chemistry, the precise control over copolymer composition is paramount for tailoring material properties. This guide delves into a comparative analysis of the reactivity of two key vinyl ester monomers: vinyl decanoate and vinyl acetate. Understanding their copolymerization behavior is crucial for researchers and professionals in drug development and material science, enabling the rational design of copolymers with desired characteristics.

Reactivity Ratios: A Quantitative Comparison

The tendency of monomers to copolymerize is quantitatively described by their reactivity ratios (r). These ratios indicate the preference of a growing polymer chain radical to add a monomer of its own kind versus the other monomer. For the vinyl decanoate (M1) and vinyl acetate (M2) system, the reactivity ratios in radical polymerization have been reported as follows.[1]

Monomer 1 (M1)	r1	Monomer 2 (M2)	r2	r1 * r2	Copolymer Type
Vinyl Decanoate	0.99	Vinyl Acetate	0.92	0.91	Random

The data clearly indicates that both vinyl decanoate and vinyl acetate have very similar reactivities towards both propagating radicals.[1] With reactivity ratios close to 1, the product of r1 and r2 is also close to 1 (0.91). This signifies that the monomers do not exhibit a strong preference for adding to a growing chain ending in the same or the other monomer unit. Consequently, the copolymerization of vinyl decanoate and vinyl acetate leads to the formation of a random copolymer, with the monomer units distributed statistically along the polymer chain.[1] This characteristic is advantageous for achieving homogenous incorporation of both monomers, allowing for a predictable and uniform polymer backbone.

Experimental Protocols for Copolymerization

To provide a practical framework for researchers, a representative experimental protocol for the radical copolymerization of vinyl decanoate and vinyl acetate is detailed below. This protocol is based on established methods for the polymerization of vinyl esters.

Solution Polymerization Protocol

This method is suitable for achieving a homogeneous reaction environment and controlling the molecular weight of the resulting copolymer.

Materials:

• Vinyl decanoate (purified)

• Vinyl acetate (purified)

• Azobisisobutyronitrile (AIBN) (recrystallized)

• Toluene (anhydrous)

• Methanol

• Nitrogen gas (high purity)

Procedure:

• Monomer and Initiator Preparation: In a Schlenk flask, desired molar ratios of vinyl decanoate and vinyl acetate are added. The solvent, toluene, is then added to achieve the desired monomer concentration (e.g., 2 M). The radical initiator, AIBN, is added at a specific molar ratio relative to the total monomers (e.g., 1:200).

• Degassing: The mixture is subjected to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.

• Polymerization: The flask is then placed in a preheated oil bath at 60-70°C under a nitrogen atmosphere with constant stirring. The reaction is allowed to proceed for a predetermined time to achieve the desired conversion.

• Termination and Precipitation: The polymerization is terminated by rapidly cooling the flask in an ice bath. The copolymer is then precipitated by pouring the reaction mixture into a large excess of a non-solvent, such as methanol, with vigorous stirring.

• Purification and Drying: The precipitated copolymer is collected by filtration, washed several times with fresh methanol to remove unreacted monomers and initiator residues, and finally dried under vacuum at a moderate temperature (e.g., 40°C) to a constant weight.

Visualizing the Copolymerization Process

To illustrate the logical flow of the copolymerization and the resulting polymer structure, the following diagrams are provided.

Caption: Experimental workflow for the radical copolymerization of vinyl decanoate and vinyl acetate.

Caption: Schematic of a random copolymer chain of vinyl decanoate (VD) and vinyl acetate (VA).

References

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Vinyl Decanoate: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of vinyl decanoate is critical for laboratory safety and environmental protection. This document provides essential procedural guidance for researchers, scientists, and drug development professionals, outlining the necessary steps for handling and disposing of this chemical waste. Adherence to these protocols, in conjunction with institutional and local regulations, is paramount.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle vinyl decanoate with the appropriate personal protective equipment (PPE) to minimize exposure risks.

Protection Type	Specification	Rationale
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]	Protects against splashes.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	Prevents skin contact.
Respiratory Protection	No protective equipment is needed under normal use conditions.[1] In case of aerosol formation, respiratory protection may be required.[2]	Protects against inhalation of mists or vapors.
General Hygiene	Handle in accordance with good industrial hygiene and safety practice.[1] Wash hands thoroughly after handling.	Prevents accidental ingestion and contamination.

II. Step-by-Step Disposal Protocol for Vinyl Decanoate

Vinyl decanoate must be managed as a chemical waste. The following protocol details the necessary steps for its safe collection and disposal. Chemical waste generators must determine if the discarded chemical is classified as a hazardous waste and consult local, regional, and national hazardous waste regulations for complete and accurate classification.

Step 1: Waste Collection

• Collect waste vinyl decanoate in a designated, compatible container. The container should be chemically resistant and have a secure, tightly closing lid to prevent leaks and evaporation.

• Do not mix vinyl decanoate with other waste streams unless compatibility has been confirmed. It is incompatible with strong oxidizing agents.

Step 2: Labeling and Storage

• Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Vinyl Decanoate."

• Store the container in a designated, well-ventilated satellite accumulation area, at or near the point of generation. Keep containers tightly closed in a dry, cool place.

Step 3: Accidental Spill Cleanup

• In the event of a spill, do not allow the product to enter drains.

• For non-emergency personnel, do not breathe vapors or aerosols. Evacuate the area and consult an expert.

• Cover drains. Collect, bind, and pump off spills. Absorb the spill with a liquid-absorbent, non-combustible material (e.g., Chemizorb®, sand, earth, vermiculite).

• Sweep up the absorbed material and place it into a suitable, labeled container for disposal.

Step 4: Disposal of "Empty" Containers

• To be considered "empty," a container must be triple-rinsed with a suitable solvent.

• The rinsate from each rinse must be collected and disposed of as hazardous waste.

• After triple-rinsing, deface or remove all chemical labels from the container before disposing of it as regular trash.

Step 5: Arranging for Final Disposal

• Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for a waste pickup.

• Dispose of the contents and container to an approved waste disposal plant.

III. Quantitative Data for Vinyl Decanoate

The following table summarizes key quantitative data for vinyl decanoate, extracted from safety data sheets.

Property	Value
Boiling Point/Range	119 - 120 °C / 246.2 - 248 °F
Flash Point	104 °C / 219.2 °F
Specific Gravity	0.886 g/cm³
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.30

IV. Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of vinyl decanoate.

Caption: Workflow for the safe disposal of vinyl decanoate waste.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]